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Foundational

The Untapped Potential of 5-bromo-1,3-thiazole-4-propionic Acid in Medicinal Chemistry: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals Introduction: The Thiazole Scaffold as a Privileged Structure in Drug Discovery The 1,3-thiazole ring is a cornerstone in medicinal chemistry, recognized as...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Thiazole Scaffold as a Privileged Structure in Drug Discovery

The 1,3-thiazole ring is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a multitude of biologically active compounds.[1][2] This five-membered aromatic heterocycle, containing one sulfur and one nitrogen atom, is a key structural motif in over 18 FDA-approved drugs.[3] Its unique electronic properties and ability to participate in various non-covalent interactions allow for its versatile application in targeting a wide range of biological entities. Thiazole derivatives have demonstrated a broad spectrum of pharmacological activities, including antimicrobial, anti-inflammatory, anticancer, and antidiabetic properties.[2][3] The inherent stability and synthetic tractability of the thiazole nucleus make it an attractive starting point for the design and development of novel therapeutic agents.[4]

This technical guide delves into the medicinal chemistry applications of a specific, yet underexplored, thiazole derivative: 5-bromo-1,3-thiazole-4-propionic acid . While direct and extensive research on this particular molecule is limited, by examining its structural components—the 5-bromothiazole core and the 4-propionic acid side chain—we can infer its potential applications and devise strategies for its synthesis and biological evaluation. This guide will serve as a comprehensive resource for researchers looking to explore the therapeutic potential of this and related compounds.

Synthetic Strategies: Towards the Synthesis of 5-bromo-1,3-thiazole-4-propionic Acid

A key intermediate in the potential synthesis is the corresponding ethyl ester, ethyl 5-bromo-1,3-thiazole-4-carboxylate. A patent for novel thiazole derivatives describes the synthesis of a similar compound, ethyl 2-amino-5-bromo-thiazole-4-carboxylate, by the bromination of ethyl 2-amino-thiazole-4-carboxylate using N-bromosuccinimide in acetonitrile.[5] This suggests a viable route to introduce the bromine at the 5-position of the thiazole ring.

A generalized synthetic workflow for obtaining the target molecule is proposed below:

G cluster_0 Step 1: Hantzsch Thiazole Synthesis cluster_1 Step 2: Bromination cluster_2 Step 3: Side Chain Elongation (e.g., Arndt-Eistert Homologation) cluster_3 Step 4: Further Homologation or Alternative Strategy cluster_4 Step 5: Hydrolysis A Ethyl 2-chloroacetoacetate C Ethyl 1,3-thiazole-4-carboxylate A->C Condensation B Thioamide B->C D Ethyl 1,3-thiazole-4-carboxylate C->D F Ethyl 5-bromo-1,3-thiazole-4-carboxylate D->F Electrophilic Aromatic Substitution E N-Bromosuccinimide (NBS) E->F G Ethyl 5-bromo-1,3-thiazole-4-carboxylate F->G I Ethyl 5-bromo-1,3-thiazole-4-acetate G->I Homologation H 1. SOCl2 2. CH2N2 3. Ag2O, H2O H->I J Ethyl 5-bromo-1,3-thiazole-4-acetate I->J L Ethyl 5-bromo-1,3-thiazole-4-propionate J->L K Reduction to aldehyde, followed by Wittig reaction and reduction K->L M Ethyl 5-bromo-1,3-thiazole-4-propionate L->M O 5-bromo-1,3-thiazole-4-propionic acid M->O Saponification N LiOH or NaOH N->O

Caption: Proposed synthetic workflow for 5-bromo-1,3-thiazole-4-propionic acid.

Experimental Protocol: Bromination of Ethyl 2-amino-thiazole-4-carboxylate (Adapted from Patent Literature)

This protocol is adapted from a similar synthesis described in patent WO2007137962A1 and serves as a foundational step for the proposed synthesis.[5]

Materials:

  • Ethyl 2-amino-thiazole-4-carboxylate

  • N-bromosuccinimide (NBS)

  • Acetonitrile (anhydrous)

  • Silica gel for column chromatography

  • Ethyl acetate

  • n-Heptane

Procedure:

  • Dissolve ethyl 2-amino-thiazole-4-carboxylate (1 equivalent) in anhydrous acetonitrile.

  • Add N-bromosuccinimide (1.2 equivalents) to the solution in one portion.

  • Stir the reaction mixture at room temperature for 3 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, filter the reaction mixture to remove any solid byproducts.

  • Evaporate the solvent from the filtrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in n-heptane as the eluent to obtain ethyl 2-amino-5-bromo-thiazole-4-carboxylate.

Medicinal Chemistry Applications: Targeting Protein Kinases

The 5-bromothiazole scaffold is a recurring motif in the development of protein kinase inhibitors, a class of drugs that has revolutionized cancer therapy.[4][6] Protein kinases play a crucial role in cellular signaling pathways, and their dysregulation is a hallmark of many cancers.[1] The bromine atom at the 5-position of the thiazole ring can act as a key interaction point within the ATP-binding pocket of kinases, often participating in halogen bonding or occupying hydrophobic pockets.

The 5-Bromothiazole Moiety in Kinase Inhibition: A Structural Perspective

The rationale behind incorporating a 5-bromothiazole core into kinase inhibitors lies in its ability to confer both potency and selectivity. The bromine atom is a lipophilic group that can enhance binding affinity to hydrophobic regions of the kinase active site. Furthermore, the thiazole ring itself can act as a hydrogen bond acceptor or donor, further anchoring the inhibitor to the target protein.

Several studies have highlighted the importance of the thiazole scaffold in targeting various kinases, including serine/threonine and tyrosine kinases.[4][6] For instance, benzobisthiazoles have been identified as a novel scaffold for inhibitors of the CLK (cdc2-like kinase) family, which are implicated in neurodegenerative disorders and viral infections.[3]

G cluster_0 Kinase ATP Binding Site Hinge Hinge Region (Backbone Amides) Hydrophobic Hydrophobic Pocket Solvent Solvent Exposed Region Inhibitor 5-bromo-1,3-thiazole -4-propionic acid Inhibitor->Hinge H-Bonding (Thiazole N) Inhibitor->Hydrophobic Hydrophobic/ Halogen Bonding (Bromo group) Inhibitor->Solvent Ionic/ H-Bonding (Propionic Acid)

Caption: Potential binding mode of a 5-bromothiazole derivative in a kinase active site.

Structure-Activity Relationship (SAR) Considerations

For the development of potent and selective kinase inhibitors based on the 5-bromo-1,3-thiazole-4-propionic acid scaffold, several structural modifications can be envisioned to probe the structure-activity relationship (SAR):

PositionModificationRationale
C2-Position Introduction of various substituted amines or amidesThis position is often directed towards the solvent-exposed region and can be modified to improve solubility, cell permeability, and target specific interactions.
Propionic Acid Esterification, amidation, or conversion to other functional groupsThe carboxylic acid can form key ionic or hydrogen bond interactions. Modifying this group can fine-tune binding affinity and pharmacokinetic properties.
Bromo Group Replacement with other halogens (Cl, F) or small alkyl groupsThis allows for the exploration of the importance of the halogen bond and the size of the substituent in the hydrophobic pocket.

Potential Therapeutic Areas

Given the prevalence of thiazole-based compounds in various therapeutic areas, 5-bromo-1,3-thiazole-4-propionic acid and its derivatives could be explored for a range of applications:

  • Oncology: As discussed, the 5-bromothiazole scaffold is a promising starting point for the development of novel kinase inhibitors for the treatment of various cancers.[4][6]

  • Infectious Diseases: Thiazole derivatives have a long history as antimicrobial agents.[2] The title compound could be evaluated for its antibacterial and antifungal activities.

  • Inflammatory Diseases: Certain thiazole-containing compounds have demonstrated anti-inflammatory properties, suggesting a potential role for this scaffold in treating inflammatory conditions.

Conclusion and Future Directions

While 5-bromo-1,3-thiazole-4-propionic acid remains a relatively unexplored molecule, its structural features suggest significant potential in medicinal chemistry. The 5-bromothiazole core is a validated pharmacophore for targeting protein kinases, and the propionic acid side chain offers a handle for modulating physicochemical properties and engaging in key interactions with biological targets. This guide provides a foundational framework for the synthesis and rational design of novel therapeutics based on this promising scaffold. Future research should focus on the development of an efficient and scalable synthesis of the title compound, followed by a comprehensive biological evaluation against a panel of relevant targets, particularly protein kinases. The insights gained from such studies will be invaluable in unlocking the full therapeutic potential of this and related 5-bromothiazole derivatives.

References

  • Antibacterial thiazolecarboxylic acids.
  • Thiazole derivatives.
  • Recent studies on protein kinase signaling inhibitors based on thiazoles: review to date. (2024). RSC Medicinal Chemistry. [Link]

  • Benzobisthiazoles Represent a Novel Scaffold for Kinase Inhibitors of CLK Family Members. (2015). ACS Chemical Biology. [Link]

  • Recent studies on protein kinase signaling inhibitors based on thiazoles: review to date. (2024). RSC Medicinal Chemistry. [Link]

  • Processes for preparing thiazole carboxylic acids.
  • Recent studies on protein kinase signaling inhibitors based on thiazoles: review to date. (2024). RSC Medicinal Chemistry. [Link]

  • Design, synthesis, and biological evaluation of thiazole/thiadiazole carboxamide scaffold-based derivatives as potential c-Met kinase inhibitors for cancer treatment. (2022). European Journal of Medicinal Chemistry. [Link]

  • 1,3-Thiazole Derivatives as a Promising Scaffold in Medicinal Chemistry: A Recent Overview. (2023). Anti-Inflammatory & Anti-Allergy Agents in Medicinal Chemistry. [Link]

Sources

Exploratory

Thiazole-Based Carboxylic Acid Building Blocks: Strategic Synthesis and Application in Drug Discovery

Executive Summary The thiazole ring acts as a "privileged scaffold" in modern medicinal chemistry, offering a unique balance of aromaticity, metabolic stability, and hydrogen-bonding potential.[1] Thiazole-based carboxyl...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The thiazole ring acts as a "privileged scaffold" in modern medicinal chemistry, offering a unique balance of aromaticity, metabolic stability, and hydrogen-bonding potential.[1] Thiazole-based carboxylic acids serve as critical divergence points (building blocks) for library generation, enabling the rapid synthesis of amides, esters, and bioisosteres. This guide provides a technical deep-dive into the synthesis, optimization, and application of these moieties, moving beyond basic textbook definitions to actionable, lab-ready protocols.

The Thiazole Pharmacophore: Electronic & Structural Logic

The thiazole ring (1,3-thiazole) is not merely a spacer; it is an active participant in ligand-target binding.

  • Electronic Profile: Thiazole is

    
    -excessive but electron-deficient at the C2 position due to the electronegative nitrogen. This unique polarization allows for specific 
    
    
    
    -stacking interactions (e.g., with Phenylalanine or Tryptophan residues) that differ from phenyl or pyridine rings.
  • The Sulfur Effect: The sulfur atom acts as a weak hydrogen bond acceptor and contributes to lipophilicity (LogP modulation), often improving membrane permeability compared to oxazole analogs.

  • Metabolic Stability: Unlike furan (prone to ring opening) or thiophene (prone to S-oxidation), the thiazole ring is generally robust against oxidative metabolism, making it an ideal core for oral drugs.

Table 1: Physicochemical Comparison of Heterocyclic Cores
PropertyThiazoleOxazolePyridineImidazole
Aromaticity HighModerateHighModerate
H-Bond Acceptor Weak (S), Mod (N)Mod (O), Mod (N)Strong (N)Strong (N)
Lipophilicity (

)
+0.44-0.32+0.71-0.02
Metabolic Risk LowLow/ModLowMod (CYP inhibition)

Strategic Utility: The Carboxylic Acid Handle

The carboxylic acid moiety on the thiazole ring serves two primary functions in drug discovery:

  • Direct Pharmacophore: In drugs like Febuxostat (Xanthine Oxidase inhibitor), the carboxylic acid forms a critical salt bridge with an arginine residue in the active site.

  • Synthetic Handle: It is the precursor for amides (e.g., Dasatinib , Cefixime ), esters, and transition-metal catalyzed cross-couplings (via decarboxylative mechanisms).

Regiochemistry Matters
  • Thiazole-4-carboxylic acids: Easily accessible via Hantzsch synthesis. The acid vector projects at a ~60° angle relative to the C2-substituent.

  • Thiazole-5-carboxylic acids: The acid vector is parallel to the C2-N3 bond. Often requires C-H activation or formylation strategies.

Synthetic Methodologies

A. The Hantzsch Thiazole Synthesis (The Gold Standard)

For generating 2-substituted-thiazole-4-carboxylic acids , the Hantzsch condensation remains the most robust method. It involves the reaction of an


-haloketone (e.g., ethyl bromopyruvate) with a thioamide or thiourea.

Mechanism & Causality: The reaction proceeds via an


 attack of the sulfur nucleophile on the 

-carbon, followed by a condensation-dehydration sequence.
  • Why Ethanol? Solubilizes the reagents but precipitates the hydrobromide salt of the product, driving the equilibrium forward.

  • Why Reflux? Necessary to overcome the activation energy for the dehydration step (aromatization).

B. C-H Activation (The Modern Approach)

For thiazole-5-carboxylic acids , direct carboxylation of the C5-H bond is a powerful atom-economic route, avoiding pre-functionalized starting materials.

  • Catalyst: Pd(OAc)

    
     or Cu(I) salts.
    
  • Reagent: CO

    
     (1 atm) or carboxylic acid surrogates.
    
  • Challenge: Regioselectivity is naturally high for C5 due to the acidity of the C5-proton (adjacent to Sulfur) compared to C4.

Visualization: Mechanistic Pathways

The following diagram illustrates the Hantzsch synthesis mechanism and the decision matrix for selecting the appropriate synthetic route based on the desired substitution pattern.

ThiazoleSynthesis Start Target Molecule RouteA Route A: Hantzsch Synthesis (For 4-COOH derivatives) Start->RouteA If 4-COOH needed RouteB Route B: C-H Activation (For 5-COOH derivatives) Start->RouteB If 5-COOH needed StepA1 Reagents: Ethyl Bromopyruvate + Thioamide RouteA->StepA1 StepB1 Reagents: Substituted Thiazole + CO2 RouteB->StepB1 StepA2 Intermediate: Hydroxy-thiazoline StepA1->StepA2 S-Alkylation StepA3 Dehydration (- H2O) StepA2->StepA3 Cyclization ProductA Ethyl Thiazole-4-Carboxylate StepA3->ProductA StepB2 Catalyst: Pd(OAc)2 / Ag2CO3 StepB1->StepB2 C5-H Insertion ProductB Thiazole-5-Carboxylic Acid StepB2->ProductB

Figure 1: Decision tree and mechanistic flow for synthesizing Thiazole-4-COOH vs. Thiazole-5-COOH building blocks.

Experimental Protocol: Synthesis of Ethyl 2-Amino-4-thiazolecarboxylate

This protocol produces a versatile scaffold where the amine can be further derivatized (Sandmeyer reaction, acylation) and the ester hydrolyzed to the acid.

Reagents:

  • Ethyl bromopyruvate (1.0 equiv)

  • Thiourea (1.1 equiv)

  • Ethanol (Absolute, 5 mL/mmol)

  • Sodium bicarbonate (sat. aq.)

Step-by-Step Methodology:

  • Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve Thiourea (761 mg, 10.0 mmol) in absolute Ethanol (20 mL).

    • Note: Ensure thiourea is fully dissolved before addition to prevent clumping.

  • Addition: Add Ethyl bromopyruvate (1.25 mL, 10.0 mmol) dropwise over 10 minutes at room temperature.

    • Observation: The reaction is exothermic. A white precipitate (HBr salt) may begin to form immediately.

  • Reflux: Fit the flask with a reflux condenser and heat the mixture to reflux (80°C) for 2 hours.

    • Validation: Monitor via TLC (System: 50% EtOAc/Hexanes). The starting material spot should disappear, and a fluorescent product spot (

      
      ) should appear.
      
  • Workup (Isolation of Free Base):

    • Cool the reaction mixture to room temperature.

    • Concentrate the solvent to ~50% volume under reduced pressure.

    • Pour the residue into saturated NaHCO

      
        solution (50 mL) to neutralize the HBr salt. Evolution of CO
      
      
      
      gas will occur.
    • Stir for 30 minutes until the solid is free-flowing.

  • Purification:

    • Filter the solid precipitate using a Büchner funnel.

    • Wash the cake with cold water (2 x 10 mL) and cold ethanol (1 x 5 mL).

    • Dry in a vacuum oven at 45°C overnight.

  • Yield: Typical yield is 85-95% as a pale yellow solid.

Self-Validating Checkpoint:

  • 1H NMR (DMSO-d6): Look for the diagnostic singlet at

    
     ~7.4 ppm (Thiazole C5-H) and the broad singlet at 
    
    
    
    ~7.0 ppm (NH
    
    
    , exchangeable with D
    
    
    O). The ethyl group signals (quartet ~4.2 ppm, triplet ~1.2 ppm) must be present.

Case Study: Febuxostat & The Carboxylic Acid Bioisostere

Febuxostat (Uloric) demonstrates the critical role of the thiazole carboxylic acid.

  • Structure: 2-aryl-4-methyl-thiazole-5-carboxylic acid.

  • Binding Mode: The carboxylate anion interacts with Arg880 in the Xanthine Oxidase active site.

  • Optimization History: Early analogues used a phenyl carboxylic acid. Replacing the phenyl ring with a thiazole improved potency by 100-fold due to the optimized geometry and the specific electron density of the thiazole ring, which reduced repulsive interactions in the narrow channel of the enzyme.

References

  • Hantzsch, A. (1887).[2] "Ueber die Synthese des Thiazols und seiner Derivate". Berichte der deutschen chemischen Gesellschaft, 20(2), 3118–3132.

  • Kashyap, S. J., et al. (2012). "Review on Synthesis and Medicinal Applications of Thiazole Derivatives". Acta Chimica Slovenica, 59, 839–847.

  • Meanwell, N. A. (2011). "Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design". Journal of Medicinal Chemistry, 54(8), 2529–2591.

  • Wipf, P., & Miller, C. P. (1993). "A new synthesis of highly functionalized oxazoles and thiazoles". The Journal of Organic Chemistry, 58(14), 3604–3606.

  • Gooßen, L. J., et al. (2006). "Pd-catalyzed synthesis of functionalized arenes from carboxylic acids". Angewandte Chemie International Edition, 45(29), 4836-4840.

Sources

Foundational

suppliers and price of 3-(5-Bromo-1,3-thiazol-4-yl)propanoic acid

An In-Depth Technical Guide to 3-(5-Bromo-1,3-thiazol-4-yl)propanoic Acid for Advanced Research Executive Summary 3-(5-Bromo-1,3-thiazol-4-yl)propanoic acid is a specialized heterocyclic compound of significant interest...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to 3-(5-Bromo-1,3-thiazol-4-yl)propanoic Acid for Advanced Research

Executive Summary

3-(5-Bromo-1,3-thiazol-4-yl)propanoic acid is a specialized heterocyclic compound of significant interest to the fields of medicinal chemistry and drug discovery. As a member of the thiazole family, it possesses a structural motif frequently associated with a wide array of pharmacological activities.[1][2] The presence of a bromine atom and a propanoic acid side chain provides versatile handles for chemical modification and potential interactions with biological targets. This guide offers a comprehensive overview of its synthesis, characterization, potential applications, and procurement landscape, designed for researchers, chemists, and drug development professionals. We will explore the causality behind synthetic strategies, detail robust analytical validation methods, and contextualize its potential within the broader landscape of thiazole-based therapeutics.

Introduction: The Thiazole Scaffold in Modern Drug Discovery

The 1,3-thiazole ring is a cornerstone of heterocyclic chemistry and a well-established "privileged scaffold" in medicinal chemistry.[1] Its unique electronic properties and ability to engage in hydrogen bonding and other non-covalent interactions have led to its incorporation into numerous clinically approved drugs. Thiazole derivatives exhibit a remarkable breadth of biological activities, including antitumor, antibacterial, anti-inflammatory, and antifungal properties.[2][3]

The specific molecule, 3-(5-Bromo-1,3-thiazol-4-yl)propanoic acid, combines three key features:

  • The Thiazole Core: Provides a stable, aromatic platform that can be tailored to interact with specific enzyme active sites or receptors.[1]

  • The Bromo Substituent: Serves as a crucial synthetic handle. It can be readily displaced or used in cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig) to introduce molecular diversity and build more complex structures. This is a common strategy for optimizing lead compounds in drug discovery.

  • The Propanoic Acid Side Chain: This carboxylic acid moiety significantly influences the molecule's physicochemical properties, particularly its solubility and potential to mimic natural substrates like amino acids. The acidic proton can form strong ionic interactions with basic residues (e.g., lysine, arginine) in target proteins, a key feature for many enzyme inhibitors.

This guide provides the technical foundation necessary for researchers to synthesize, validate, and strategically employ this compound in their research and development programs.

Physicochemical Properties and Characterization

While specific experimental data for this exact isomer is not widely published, its properties can be reliably predicted based on its structure and data from closely related analogues.[4][5]

Predicted Physicochemical Data

The following table summarizes key computational predictions for the target molecule. These values are essential for planning experiments, including selecting appropriate solvent systems for reactions and purification, and for preliminary assessment of its drug-like properties.

PropertyPredicted ValueSignificance in Drug Discovery
Molecular Formula C₆H₆BrNO₂SDefines the elemental composition and exact mass.
Molecular Weight 235.09 g/mol Influences diffusion rates and membrane permeability.
XlogP ~1.5 - 2.0Predicts lipophilicity; this value suggests good membrane permeability.
Topological Polar Surface Area (TPSA) 65.9 ŲEstimates the polar surface area, impacting cell penetration. Values < 140 Ų are generally favorable.
Hydrogen Bond Donors 1 (from -COOH)Indicates the capacity to donate a proton in hydrogen bonding.
Hydrogen Bond Acceptors 3 (N, O=C, O-H)Indicates the capacity to accept protons in hydrogen bonding.
Analytical Characterization Workflow

Validation of the compound's identity and purity is critical. A multi-step analytical approach ensures the material used in subsequent biological assays is well-characterized and free of confounding impurities.

cluster_synthesis Synthesis & Workup cluster_purification Purification cluster_characterization Structure & Purity Verification raw_product Crude Product purification Column Chromatography or Recrystallization raw_product->purification Primary Purification tlc TLC Analysis purification->tlc Fraction Analysis nmr NMR Spectroscopy (¹H, ¹³C) tlc->nmr Confirm Structure ms Mass Spectrometry (HRMS) nmr->ms Confirm Mass purity_check HPLC/UPLC (Purity >95%) ms->purity_check Final Purity Assay

Caption: Standard workflow for the purification and analytical validation of the target compound.

Detailed Protocols:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • ¹H NMR: Expected signals would include a triplet for the methylene group adjacent to the carboxyl group, another triplet for the methylene group attached to the thiazole ring, and a singlet for the proton on the thiazole ring. The solvent of choice would typically be DMSO-d₆ or CDCl₃.

    • ¹³C NMR: Will confirm the number of unique carbon environments, including signals for the two methylene carbons, the carboxyl carbon, and the three carbons of the bromothiazole ring.

  • Mass Spectrometry (MS): High-Resolution Mass Spectrometry (HRMS) is essential to confirm the elemental composition. The isotopic pattern of bromine (¹⁹Br and ⁸¹Br in an approximate 1:1 ratio) will result in two major peaks (M and M+2) of nearly equal intensity, which is a definitive characteristic.

  • High-Performance Liquid Chromatography (HPLC): Used to determine the purity of the final compound. A reversed-phase C18 column with a mobile phase gradient of water and acetonitrile (often with 0.1% formic acid or trifluoroacetic acid) is a standard method. Purity is assessed by integrating the area of the product peak relative to all other peaks at a specific UV wavelength (e.g., 254 nm).

Synthesis and Purification

The synthesis of 3-(5-Bromo-1,3-thiazol-4-yl)propanoic acid can be achieved via a multi-step sequence, leveraging the well-established Hantzsch thiazole synthesis.[6] This reaction involves the condensation of an α-haloketone with a thioamide.

Proposed Synthetic Pathway

The logical approach begins with a readily available starting material, ethyl 4-oxobutanoate, and proceeds through bromination and subsequent cyclization.

A Ethyl 4-oxobutanoate O EtO-C-CH₂-CH₂-C-H B Ethyl 2-bromo-4-oxobutanoate O EtO-C-CH(Br)-CH₂-C-H A->B 1. Bromination (e.g., NBS, cat. acid) D Ethyl 3-(5-bromo-1,3-thiazol-4-yl)propanoate O EtO-C-CH₂-CH₂-(C₃HBrNS) B->D 2. Hantzsch Synthesis C Thioformamide S H₂N-C-H C->D Reflux, Ethanol E 3-(5-bromo-1,3-thiazol-4-yl)propanoic acid O HO-C-CH₂-CH₂-(C₃HBrNS) D->E 3. Ester Hydrolysis (e.g., LiOH, THF/H₂O)

Caption: Proposed synthetic route to 3-(5-Bromo-1,3-thiazol-4-yl)propanoic acid.

Step-by-Step Experimental Protocol

Step 1: Synthesis of Ethyl 3-(thiazol-4-yl)propanoate (Intermediate) This protocol is adapted from general Hantzsch synthesis procedures.[6][7]

  • To a solution of ethyl 2-bromo-4-oxobutanoate (1.0 eq) in anhydrous ethanol (5 mL/mmol), add thioformamide (1.1 eq).

  • Heat the mixture to reflux (approx. 78 °C) and monitor the reaction by TLC (e.g., using a 3:1 hexanes:ethyl acetate solvent system). The reaction is typically complete within 4-6 hours.

  • Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure to remove the ethanol.

  • Redissolve the residue in ethyl acetate and wash sequentially with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield the crude ethyl 3-(thiazol-4-yl)propanoate.

Step 2: Bromination of the Thiazole Ring

  • Dissolve the crude ester from Step 1 in a suitable solvent such as acetic acid or chloroform.

  • Cool the solution to 0 °C in an ice bath.

  • Add N-Bromosuccinimide (NBS) (1.05 eq) portion-wise over 15 minutes, ensuring the temperature remains below 5 °C.

  • Allow the reaction to stir at room temperature for 12-18 hours. Monitor progress by TLC or LC-MS.

  • Quench the reaction by adding an aqueous solution of sodium thiosulfate.

  • Extract the product with dichloromethane, wash the combined organic layers with brine, dry over sodium sulfate, and concentrate to give the crude brominated ester.

Step 3: Saponification to the Final Product

  • Dissolve the crude ethyl 3-(5-bromo-1,3-thiazol-4-yl)propanoate in a mixture of tetrahydrofuran (THF) and water (e.g., 3:1 v/v).

  • Add lithium hydroxide (LiOH) (2.0-3.0 eq) and stir the mixture at room temperature for 2-4 hours until TLC/LC-MS indicates complete consumption of the starting material.

  • Concentrate the mixture to remove the THF.

  • Acidify the remaining aqueous solution to pH 2-3 with 1M HCl. A precipitate should form.

  • Extract the product with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the final product, 3-(5-Bromo-1,3-thiazol-4-yl)propanoic acid.

Purification: The final product can be purified by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes (often with 1% acetic acid added to the mobile phase to prevent streaking) or by recrystallization from a suitable solvent system like ethyl acetate/hexanes.

Potential Applications in Drug Discovery

The structural motifs present in 3-(5-Bromo-1,3-thiazol-4-yl)propanoic acid suggest its potential utility as a building block for inhibitors of various enzyme classes, particularly those with roles in oncology and inflammatory diseases. The thiazole core is a known bioisostere for other aromatic systems and can be found in inhibitors of kinases, proteases, and metabolic enzymes.[2][8]

For instance, the related thiazolidinone scaffold is a core component of several kinase inhibitors and anti-inflammatory agents.[3][9] The propanoic acid moiety could target enzymes that bind carboxylate-containing substrates. A plausible area of investigation would be its use as a fragment or lead compound for developing inhibitors of metabolic signaling pathways implicated in cancer, such as those involving fatty acid metabolism or amino acid signaling.

Sourcing, Procurement, and Pricing

As of early 2026, 3-(5-Bromo-1,3-thiazol-4-yl)propanoic acid is not listed as a stock item in the catalogs of major chemical suppliers. Its specific CAS number, 951884-09-0, is indexed but does not typically lead to a readily available product. This indicates that the compound is a specialized research chemical that must be obtained via custom synthesis.

However, several structurally related analogs are commercially available, which can be useful as starting points for synthesis or as reference compounds in biological assays.

Compound NameCAS NumberRepresentative Supplier(s)Indicative Pricing (Small Quantity)
(S)-3-(4-bromothiazol-2-yl)-2-((tert-butoxycarbonyl)amino)propanoic acid2641451-74-1ChemShuttle$200 / 1g[10]
3-(5-Bromopyridin-3-yl)propanoic acid100533-77-7CymitQuimica€129 / 100mg[11]
3-(5-Bromo-1,3,4-thiadiazol-2-yl)propanoic acid933716-49-5Dana Bioscience, BLDpharm$624 / 100mg[12]
3-(2-Bromo-1,3-thiazol-5-yl)propanoic acid886366-21-4PubChem lists suppliersVaries (Custom Synthesis)[5]

Procurement Strategy:

  • Contact Custom Synthesis Organizations (CSOs): The most direct route is to request a quote from companies specializing in custom chemical synthesis, such as ChemShuttle or BLDpharm.[10][13] Provide the chemical structure, desired quantity, and required purity level.

  • In-house Synthesis: For laboratories with organic synthesis capabilities, the protocol outlined in Section 3 provides a viable pathway. The required starting materials are generally accessible from major suppliers like Sigma-Aldrich.

Conclusion

3-(5-Bromo-1,3-thiazol-4-yl)propanoic acid represents a valuable, albeit specialized, chemical tool for drug discovery and medicinal chemistry. While not commercially available off-the-shelf, its rational synthesis is achievable through established chemical methods like the Hantzsch reaction. Its constituent parts—a versatile bromothiazole core and a carboxylate-bearing side chain—make it an attractive scaffold for developing novel therapeutics. This guide provides the necessary technical framework for its synthesis, characterization, and strategic deployment in advanced research settings, empowering scientists to explore its full potential.

References

  • Al-Abdullah, E. S., et al. (2013). Synthesis and Biological Activity of 3-[Phenyl(1,3-thiazol-2-yl)-amino]propanoic Acids and Their Derivatives. Molecules, 18(12), 14995-15015. [Link]

  • Dana Bioscience. 3-(5-Bromo-1,3,4-thiadiazol-2-yl)propanoic acid 100mg. [Link]

  • Sapijanskaitė-Banevič, B., et al. (2023). Synthesis, transformation and preliminary bioassay of 3-(thiazol-2-yl(p-tolyl)amino)propanoic acid derivatives. Chemija, 34(1). [Link]

  • BuyersGuideChem. Supplier CAS No 951884-75-6. [Link]

  • Chembeuy. 3-(5-bromo-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)propanoic acid. [Link]

  • Tighadouini, S., et al. (2014). Synthesis and Biological Evaluation of New 1,3-Thiazolidine-4-one Derivatives of 2-(4-Isobutylphenyl)propionic Acid. Molecules, 19(9), 14594-14607. [Link]

  • PubChemLite. 3-(4-bromo-1,3-thiazol-2-yl)propanoic acid. [Link]

  • Xu, Z., et al. (2021). Design, synthesis, and biological evaluation of thiazole/thiadiazole carboxamide scaffold-based derivatives as potential c-Met kinase inhibitors for cancer treatment. RSC Medicinal Chemistry, 12(10), 1735-1746. [Link]

  • Gomha, S. M., et al. (2019). New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking. Molecules, 24(9), 1724. [Link]

  • Lesyk, R., & Zimenkovsky, B. (2016). 4-thiazolidinones applications. Part 1. Synthetic routes to the drug-like molecules. Ukrainica Bioorganica Acta, 1, 3-23. [Link]

  • ResearchGate. (2013). Synthesis and Biological Activity of 3-[Phenyl(1,3-thiazol-2-yl)-amino]propanoic Acids and Their Derivatives. [Link]

  • Fayed, E. A., et al. (2021). Design, synthesis, docking and mechanistic studies of new thiazolyl/thiazolidinylpyrimidine-2,4-dione antiproliferative agents. Arabian Journal of Chemistry, 14(3), 102987. [Link]

  • PubChem. 3-(2-Bromo-1,3-thiazol-5-yl)propanoic acid. [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Synthesis of 3-(5-Bromo-1,3-thiazol-4-yl)propanoic acid

This Application Note is designed for researchers in medicinal chemistry and process development. It details the high-purity synthesis of 3-(5-Bromo-1,3-thiazol-4-yl)propanoic acid starting from its corresponding ethyl e...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for researchers in medicinal chemistry and process development. It details the high-purity synthesis of 3-(5-Bromo-1,3-thiazol-4-yl)propanoic acid starting from its corresponding ethyl ester precursor.

The protocol emphasizes regioselective halogenation and controlled saponification to preserve the halogen handle, which is critical for downstream cross-coupling reactions (e.g., Suzuki-Miyaura) in fragment-based drug discovery (FBDD).

Introduction & Scientific Rationale

The thiazole moiety is a privileged scaffold in pharmaceutical chemistry, present in drugs such as Dasatinib (antineoplastic) and Ritonavir (antiretroviral). The target molecule, 3-(5-Bromo-1,3-thiazol-4-yl)propanoic acid , serves as a bifunctional building block. The carboxylic acid allows for amide coupling (peptidomimetics), while the C5-bromine atom provides an orthogonal handle for palladium-catalyzed arylation.

Synthetic Strategy

This protocol utilizes Ethyl 3-(1,3-thiazol-4-yl)propanoate as the starting ethyl ester. The synthesis proceeds in two distinct stages:

  • Regioselective C5-Bromination: Utilizing N-Bromosuccinimide (NBS) to exploit the nucleophilicity of the thiazole C5 position via Electrophilic Aromatic Substitution (EAS).

  • Chehoselective Hydrolysis: Using Lithium Hydroxide (LiOH) to cleave the ester without displacing the bromine or causing decarboxylation.

Reaction Scheme

ReactionScheme Start Ethyl 3-(1,3-thiazol-4-yl)propanoate (Starting Ester) Inter Ethyl 3-(5-bromo-1,3-thiazol-4-yl)propanoate (Intermediate) Start->Inter NBS, MeCN RT, 4h (Regioselective Bromination) Product 3-(5-Bromo-1,3-thiazol-4-yl)propanoic acid (Target Acid) Inter->Product LiOH, THF/H2O 0°C to RT, 2h (Saponification)

Caption: Two-step synthetic pathway from ethyl ester to brominated acid.

Experimental Protocols

Protocol A: Regioselective Bromination

Objective: Synthesize Ethyl 3-(5-bromo-1,3-thiazol-4-yl)propanoate. Mechanism: Electrophilic Aromatic Substitution (SEAr). The C5 position of the thiazole ring is the most electron-rich and kinetically favored site for electrophilic attack.

Reagents:

  • Ethyl 3-(1,3-thiazol-4-yl)propanoate (1.0 equiv)

  • N-Bromosuccinimide (NBS) (1.1 equiv)

  • Acetonitrile (MeCN) [Anhydrous]

Step-by-Step Procedure:

  • Setup: Charge a round-bottom flask with Ethyl 3-(1,3-thiazol-4-yl)propanoate (10 mmol) and MeCN (50 mL). Ensure the system is under an inert atmosphere (

    
    ).
    
  • Addition: Cool the solution to 0°C in an ice bath. Add NBS (11 mmol) portion-wise over 15 minutes to prevent exotherms and over-bromination.

  • Reaction: Remove the ice bath and stir at Room Temperature (25°C) for 4 hours.

    • Checkpoint: Monitor by TLC (Hexane:EtOAc 3:1). The starting material (

      
      ) should disappear, replaced by a less polar product (
      
      
      
      ).
  • Workup: Concentrate the reaction mixture under reduced pressure to remove MeCN. Redissolve the residue in Ethyl Acetate (EtOAc, 50 mL).

  • Wash: Wash the organic phase with Water (2 x 20 mL) followed by Brine (20 mL) to remove succinimide byproducts.

  • Drying: Dry over anhydrous

    
    , filter, and concentrate.
    
  • Purification: Flash column chromatography (SiO2, 0-20% EtOAc in Hexanes) yields the brominated ester as a pale yellow oil.

Yield Expectation: 85-92%

Protocol B: Hydrolysis of the Ethyl Ester

Objective: Synthesize 3-(5-Bromo-1,3-thiazol-4-yl)propanoic acid. Critical Control: Avoid harsh acidic conditions that might destabilize the thiazole ring or basic conditions harsh enough to displace the bromine (though C5-Br is relatively stable). LiOH is chosen for its mildness compared to NaOH.

Reagents:

  • Ethyl 3-(5-bromo-1,3-thiazol-4-yl)propanoate (from Protocol A)

  • Lithium Hydroxide Monohydrate (

    
    ) (2.0 equiv)
    
  • Tetrahydrofuran (THF)

  • Deionized Water

Step-by-Step Procedure:

  • Dissolution: Dissolve the brominated ester (5 mmol) in THF (20 mL) and cool to 0°C.

  • Saponification: Add a solution of

    
     (10 mmol) in Water (10 mL) dropwise.
    
  • Reaction: Stir vigorously at 0°C for 30 minutes, then allow to warm to Room Temperature. Stir for an additional 2 hours.

    • Mechanism:[1][2][3][4] Nucleophilic acyl substitution at the carbonyl carbon by hydroxide ion.[1]

  • Quench & Acidification: Concentrate the mixture to remove THF (rotary evaporator, bath < 40°C). The residue is the lithium salt in water.

  • pH Adjustment: Carefully acidify the aqueous residue with 1M HCl to pH 3-4. A white precipitate (the free acid) should form.

    • Note: Do not acidify below pH 2 to avoid protonating the thiazole nitrogen, which would make the product water-soluble and difficult to extract.

  • Isolation: Extract with EtOAc (3 x 30 mL). Combine organics, wash with Brine, and dry over

    
    .[5]
    
  • Finalization: Filter and concentrate in vacuo. Recrystallize from minimal Ethanol/Hexane if necessary.

Yield Expectation: 90-95%

Analytical Data Summary

ParameterSpecificationNotes
Appearance White to Off-white solidHigh purity indicator

NMR (DMSO-

)

12.1 (s, 1H, COOH), 8.9 (s, 1H, C2-H), 2.8 (t, 2H), 2.5 (t, 2H)
Lack of ethyl signals confirms hydrolysis
MS (ESI)

Characteristic 1:1 Br isotope pattern
Melting Point 142 - 145 °CSharp range indicates purity

Process Logic & Troubleshooting

Workflow Diagram

Workflow cluster_0 Protocol A: Bromination cluster_1 Protocol B: Hydrolysis Step1 Dissolve Ester in MeCN Step2 Add NBS (0°C) Step1->Step2 Step3 Workup (EtOAc/Water) Step2->Step3 Step4 Dissolve in THF/H2O Step3->Step4 Purified Intermediate Step5 Add LiOH (2.0 eq) Step4->Step5 Step6 Acidify to pH 3-4 Step5->Step6 Step7 Crystallization Step6->Step7

Caption: Operational workflow for the sequential bromination and hydrolysis.

Troubleshooting Guide
  • Issue: Over-bromination (Dibromination)

    • Cause: Excess NBS or high temperature.

    • Solution: Strictly maintain 0°C during addition. Use exactly 1.05-1.1 equivalents of NBS. The C2 position is less reactive than C5 but can react under forcing conditions.

  • Issue: Low Yield in Hydrolysis

    • Cause: Product remaining in aqueous phase during extraction.

    • Solution: Thiazoles are basic. If the pH is too low (<2), the thiazole nitrogen protonates (

      
      ), rendering the molecule ionic (zwitterionic). Ensure pH is adjusted precisely to 3-4 (isoelectric point vicinity) for maximum organic extraction efficiency.
      
  • Issue: Decarboxylation

    • Cause: Excessive heating during hydrolysis or workup.

    • Solution: Keep rotary evaporator bath below 40°C. Thiazole acetic/propanoic acids can be prone to thermal decarboxylation.

References

  • Uzelac, E. J., & Rasmussen, S. C. (2017).[6] Synthesis of Brominated Thiazoles via Sequential Bromination-Debromination Methods.[6] The Journal of Organic Chemistry, 82(11), 5947–5951.[6]

  • Zhao, Y., et al. (2019). One-Pot NBS-Promoted Synthesis of Imidazoles and Thiazoles from Ethylarenes in Water. Molecules, 24(5), 893.[7]

  • Organic Syntheses. (1990).[5] Synthesis of Alkyl Propanoates by a Haloform Reaction. Organic Syntheses, 69, 238.[5]

  • GuideChem. (2020). Preparation of Ethyl 2-Bromothiazole-4-Carboxylate.

Sources

Application

Application Notes &amp; Protocols for Amide Coupling Reactions Using 3-(5-Bromo-1,3-thiazol-4-yl)propanoic Acid

Introduction: The Strategic Importance of the Thiazole Scaffold in Amide Synthesis Amide bond formation is arguably the most frequently performed reaction in medicinal chemistry and drug discovery.[1][2] This linkage is...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Importance of the Thiazole Scaffold in Amide Synthesis

Amide bond formation is arguably the most frequently performed reaction in medicinal chemistry and drug discovery.[1][2] This linkage is central to the structure of peptides and proteins and is a key feature in a vast array of blockbuster drugs. The strategic coupling of carboxylic acids and amines allows for the systematic exploration of chemical space, enabling the fine-tuning of a molecule's pharmacological profile.

The subject of this guide, 3-(5-Bromo-1,3-thiazol-4-yl)propanoic acid, represents a valuable building block for library synthesis. The thiazole ring is a privileged scaffold in medicinal chemistry, found in compounds with a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[3] The presence of a bromine atom provides a versatile handle for further functionalization through cross-coupling reactions, while the propanoic acid side chain offers a vector for amide linkage to diverse amine partners.

However, the electronic nature of the bromo-thiazole ring—an electron-deficient heterocycle—can present challenges for standard amide coupling protocols.[4][5] This guide provides a detailed, experience-driven framework for researchers, offering robust protocols and explaining the underlying principles to ensure successful, high-yield synthesis of amide derivatives from this important substrate.

Pillar 1: Mechanistic Principles of Carboxylic Acid Activation

The direct condensation of a carboxylic acid and an amine to form an amide is a thermodynamically favorable process that is kinetically slow, requiring high temperatures that are incompatible with complex molecules. Therefore, the reaction necessitates the activation of the carboxylic acid by converting the hydroxyl group into a better leaving group. This is the fundamental role of a coupling reagent.[1]

Two of the most reliable and widely adopted strategies involve carbodiimide reagents and uronium/phosphonium salt reagents.

Mechanism A: Carbodiimide-Mediated Activation (EDC & HOBt)

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC or EDAC) is a water-soluble carbodiimide that activates a carboxylic acid to form a highly reactive O-acylisourea intermediate.[6] This intermediate is susceptible to nucleophilic attack by the amine to form the desired amide. However, the O-acylisourea can also undergo an intramolecular rearrangement to form a stable, inactive N-acylurea byproduct, reducing the reaction yield.[7]

To mitigate this side reaction and reduce the risk of racemization at chiral centers, an additive such as 1-Hydroxybenzotriazole (HOBt) is almost always included.[8] HOBt intercepts the O-acylisourea to form an HOBt-active ester. This new intermediate is more stable than the O-acylisourea but still highly reactive towards the amine, leading to cleaner reactions and higher yields.[9][10]

EDC_HOBt_Mechanism cluster_hobt HOBt Pathway (Suppresses Side Reaction) RCOOH Carboxylic Acid (R-COOH) Isourea O-Acylisourea Intermediate (Highly Reactive) RCOOH->Isourea + EDC EDC EDC Amide Amide Product (R-CONH-R') Isourea->Amide + Amine Urea EDC Byproduct (Water Soluble) NAcylurea N-Acylurea (Side Product) Isourea->NAcylurea Rearrangement (Side Reaction) HOBtEster HOBt Active Ester (More Stable Intermediate) Isourea->HOBtEster + HOBt Amine Amine (R'-NH2) Amide->Urea + Byproduct HOBt HOBt (Additive) HOBtEster->Amide

Caption: General mechanism of EDC/HOBt-mediated amide coupling.

Mechanism B: Uronium Salt-Mediated Activation (HATU)

HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) is a third-generation coupling reagent known for its high efficiency, fast reaction rates, and ability to suppress racemization.[11][12] It is particularly effective for coupling challenging substrates, such as sterically hindered acids or electron-deficient amines.[6][13]

The reaction is typically performed in the presence of a non-nucleophilic base, such as N,N-Diisopropylethylamine (DIPEA), which deprotonates the carboxylic acid.[14] The resulting carboxylate anion attacks HATU to form a highly reactive OAt-active ester, which is analogous to the HOBt-ester but even more reactive due to the neighboring group effect of the pyridine nitrogen in the HOAt core.[6][14] The amine then rapidly attacks this active ester to yield the final amide product, releasing tetramethylurea as a byproduct.[15]

Pillar 2: Experimental Protocols & Field-Proven Insights

The following protocols have been optimized for the coupling of 3-(5-Bromo-1,3-thiazol-4-yl)propanoic acid with a generic primary or secondary amine.

General Laboratory Workflow

The practical execution of an amide coupling reaction follows a consistent sequence of steps, from preparation to purification.

Experimental_Workflow cluster_prep 1. Preparation cluster_reaction 2. Reaction cluster_workup 3. Workup & Isolation cluster_purify 4. Purification Reagents Weigh Acid, Amine, Coupling Reagents Solvent Add Anhydrous Solvent (e.g., DMF, DCM) Reagents->Solvent Inert Establish Inert Atmosphere (N2 or Argon) Solvent->Inert Cool Cool to 0 °C (Ice Bath) Inert->Cool Add Add Reagents Sequentially (See Protocols) Cool->Add Warm Warm to Room Temp & Stir (2-16 h) Add->Warm Monitor Monitor Progress (TLC or LC-MS) Warm->Monitor Quench Quench Reaction (e.g., add H2O or sat. NaHCO3) Monitor->Quench Extract Extract with Organic Solvent (e.g., EtOAc, DCM) Quench->Extract Wash Wash Organic Layer (Brine) Extract->Wash Dry Dry (Na2SO4 or MgSO4) & Concentrate Wash->Dry Purify Purify Crude Product (Column Chromatography) Dry->Purify Analyze Characterize Pure Product (NMR, MS) Purify->Analyze

Sources

Method

Application Note: Optimized Amide Coupling of 3-(5-Bromo-1,3-thiazol-4-yl)propanoic Acid

Introduction & Strategic Utility The substrate 3-(5-Bromo-1,3-thiazol-4-yl)propanoic acid represents a high-value "bifunctional scaffold" in drug discovery. Its structural utility is twofold: The Propanoic Acid Tail: Ser...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction & Strategic Utility

The substrate 3-(5-Bromo-1,3-thiazol-4-yl)propanoic acid represents a high-value "bifunctional scaffold" in drug discovery. Its structural utility is twofold:

  • The Propanoic Acid Tail: Serves as a flexible linker for amide conjugation with amines (e.g., pharmacophores, solubilizing groups, or protein degraders like E3 ligase ligands).

  • The 5-Bromo-Thiazole Core: The bromine atom acts as a pre-installed handle for downstream palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig), allowing for modular library expansion after the amide bond is formed.

This protocol details the synthesis of amides from this specific acid using 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and 1-Hydroxybenzotriazole (HOBt) .[1][2] While standard, this reaction requires specific attention to order of addition and pH control to prevent


-acylurea side-product formation and ensure the integrity of the bromine handle.

Mechanism of Action

The EDC/HOBt coupling proceeds through a "stepped activation" pathway designed to suppress side reactions.

  • Activation: The carboxylic acid reacts with EDC (protonated at the imine nitrogen) to form the unstable

    
    -acylisourea .[1]
    
  • Trans-esterification: This intermediate is highly reactive and prone to rearrangement into an unreactive

    
    -acylurea. HOBt rapidly intercepts the 
    
    
    
    -acylisourea to form the OBt-active ester .
  • Amidation: The amine nucleophile attacks the OBt-ester, expelling HOBt (catalytic cycle) and forming the stable amide bond.

Mechanistic Pathway Diagram[1][3]

ReactionMechanism Acid Thiazole-Acid (Substrate) O_Acyl O-Acylisourea (Unstable Intermediate) Acid->O_Acyl + EDC EDC EDC.HCl (Reagent) EDC->O_Acyl Urea Urea Byproduct (Water Soluble) EDC->Urea Byproduct path ActiveEster OBt-Active Ester (Stable Intermediate) O_Acyl->ActiveEster + HOBt (Fast) O_Acyl->Urea Rearrangement (Avoided by HOBt) HOBt HOBt (Additive) HOBt->ActiveEster Product Thiazole-Amide (Final Product) ActiveEster->Product + Amine Amine R-NH2 (Nucleophile) Amine->Product

Caption: Figure 1. The stepwise activation pathway. HOBt acts as a trap to prevent the O-acylisourea from rearranging into the dead-end N-acylurea byproduct.

Experimental Protocol

Materials
  • Substrate: 3-(5-Bromo-1,3-thiazol-4-yl)propanoic acid (1.0 equiv)

  • Amine: Primary or secondary amine (1.1 equiv)

  • Coupling Agent: EDC.HCl (1.2 - 1.5 equiv)

  • Additive: HOBt (anhydrous or hydrate) (1.2 equiv)

  • Base: DIPEA (

    
    -Diisopropylethylamine) (2.0 - 3.0 equiv)
    
  • Solvent: DMF (anhydrous) or DCM (Dichloromethane). Note: DMF is preferred for thiazole solubility.

Step-by-Step Procedure
  • Preparation of Active Ester (Pre-activation):

    • In a round-bottom flask equipped with a magnetic stir bar, dissolve 3-(5-Bromo-1,3-thiazol-4-yl)propanoic acid (1.0 equiv) in anhydrous DMF (0.1 M concentration).

    • Add HOBt (1.2 equiv) and DIPEA (2.0 equiv). Stir for 5 minutes at room temperature (RT).

    • Cool the mixture to 0°C (ice bath).

    • Add EDC.HCl (1.2 equiv) in one portion.

    • Critical Step: Allow the mixture to stir at 0°C for 30 minutes. This "pre-activation" period ensures the conversion of the acid to the OBt-active ester before the amine is introduced, minimizing competing side reactions.

  • Coupling Reaction:

    • Add the Amine (1.1 equiv) to the reaction mixture.[2]

    • Note: If the amine is available as a salt (e.g., HCl salt), add an additional 1.0 equiv of DIPEA to neutralize it.

    • Remove the ice bath and allow the reaction to warm to RT.

    • Stir for 12–16 hours (overnight).

  • Monitoring:

    • Monitor via LC-MS or TLC. The active ester often runs slightly higher than the acid on TLC (SiO2, MeOH/DCM).

    • Success Criteria: Disappearance of the acid peak (M-H) and appearance of the Product mass (M+H).

  • Workup (Aqueous Extraction):

    • Dilute the reaction mixture with EtOAc (Ethyl Acetate) (10x reaction volume).

    • Wash 1 (Acidic): Wash with 1M HCl or 5% Citric Acid (2x). Purpose: Removes unreacted amine and DIPEA.

    • Wash 2 (Basic): Wash with Saturated NaHCO₃ (2x). Purpose: Removes unreacted acid and HOBt.

    • Wash 3 (Neutral): Wash with Brine (Saturated NaCl) (1x).

    • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Workup Logic Diagram

WorkupFlow RxnMix Crude Reaction Mixture (DMF, Product, Reagents) Dilution Dilute with EtOAc RxnMix->Dilution AcidWash Wash 1: 1M HCl / Citric Acid Dilution->AcidWash BaseWash Wash 2: Sat. NaHCO3 AcidWash->BaseWash Organic Layer Waste1 Aqueous Waste: Removes Amine, DIPEA, EDC-Urea AcidWash->Waste1 BrineWash Wash 3: Brine & Dry BaseWash->BrineWash Organic Layer Waste2 Aqueous Waste: Removes Unreacted Acid, HOBt BaseWash->Waste2 Final Crude Product (Ready for Flash Chrom.) BrineWash->Final

Caption: Figure 2.[1] Purification logic. The amphoteric nature of the reagents allows for purification via liquid-liquid extraction.

Critical Optimization Parameters

Solvent Selection Table

The thiazole ring increases polarity compared to phenyl analogs. Solvent choice is critical for yield.

SolventSolubility of ThiazoleReaction RateWorkup EaseRecommendation
DCM ModerateFastExcellent (Volatile)Use if substrate dissolves. Best for simple amines.
DMF HighModeratePoor (High BP)Preferred. Essential for this specific thiazole acid to prevent precipitation.
THF ModerateSlowGoodAlternative if DMF is difficult to remove.
Troubleshooting Guide
ObservationRoot CauseCorrective Action
Low Yield

-acylurea formation
Ensure HOBt is added before EDC. Keep reaction at 0°C during activation.
Incomplete Reaction Amine salt not neutralizedCheck pH. Ensure at least 3.0 equiv of DIPEA if using Amine.HCl salts.
Racemization High pH / Over-activationNot applicable for this substrate (propanoic acid chain is achiral at

-position).
Bromine Loss Metal contaminationAvoid using metal spatulas or old stir bars if subsequent Suzuki coupling is planned.

References

  • Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. Link

  • Montalbetti, C. A., & Falque, V. (2005). Amide bond formation and peptide coupling.[3][4][5] Tetrahedron, 61(46), 10827-10852. Link

  • BenchChem. (2023). Application Notes and Protocols for Amide Bond Formation using EDC and HATU.[1] BenchChem Application Library. Link

  • Common Organic Chemistry. (2023). EDC Coupling Mechanism and Procedure. Link

Sources

Application

Preparation and Evaluation of Thiazole-Based Histone Deacetylase (HDAC) Inhibitors: Application Notes and Protocols

Abstract: Histone deacetylases (HDACs) are critical epigenetic regulators and validated therapeutic targets, particularly in oncology. Inhibitors of HDACs (HDACi) have emerged as a promising class of drugs, with several...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract: Histone deacetylases (HDACs) are critical epigenetic regulators and validated therapeutic targets, particularly in oncology. Inhibitors of HDACs (HDACi) have emerged as a promising class of drugs, with several now approved for clinical use. The classical HDACi pharmacophore consists of a zinc-binding group (ZBG), a linker, and a surface-recognition "cap" group. This guide focuses on the strategic use of the thiazole scaffold, a privileged structure in medicinal chemistry, in the design and synthesis of novel HDAC inhibitors. We provide a detailed, field-proven protocol for the synthesis of a representative thiazole-hydroxamate inhibitor. Furthermore, we present a comprehensive cascade of protocols for the biological evaluation of these compounds, from initial in vitro enzymatic assays to cell-based assays for target engagement and antiproliferative activity. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to explore this promising chemical space.

Introduction: The Rationale for Targeting HDACs with Thiazole Scaffolds

HDACs as Epigenetic Regulators and Therapeutic Targets

Gene expression is dynamically controlled by the structure of chromatin, which consists of DNA wrapped around histone proteins. The acetylation state of lysine residues on histone tails is a key regulatory mechanism. Histone acetyltransferases (HATs) add acetyl groups, leading to a relaxed chromatin structure (euchromatin) that is permissive for transcription. Conversely, histone deacetylases (HDACs) remove these acetyl groups, resulting in condensed chromatin (heterochromatin) and transcriptional repression.[1][2]

In many cancers, HDACs are overexpressed or aberrantly recruited to gene promoters, leading to the silencing of tumor suppressor genes. HDAC inhibitors block the enzymatic activity of HDACs, causing an accumulation of acetylated histones (hyperacetylation).[1][2] This can reactivate silenced genes, leading to beneficial downstream effects such as cell cycle arrest, differentiation, and apoptosis (programmed cell death).[3][4] Beyond histones, HDACs also deacetylate numerous non-histone proteins, including transcription factors (e.g., p53) and molecular chaperones (e.g., HSP90), thereby modulating their function and stability.[1][3] This multifaceted mechanism of action underpins the broad therapeutic potential of HDAC inhibitors in oncology and other diseases.[1]

The Pharmacophore of Classical HDAC Inhibitors

Most small-molecule HDAC inhibitors developed to date share a common three-part pharmacophore that effectively targets the active site of these zinc-dependent enzymes.[5]

  • Zinc-Binding Group (ZBG): This moiety chelates the catalytic Zn²⁺ ion located at the bottom of the active site pocket. The hydroxamic acid (-CONHOH) is the most common and potent ZBG due to its strong bidentate coordination with the zinc ion.[6]

  • Linker Region: Typically an aliphatic or aromatic chain, this component occupies the narrow channel leading to the active site. Its length and rigidity are critical for optimizing inhibitory potency and isoform selectivity.[5]

  • Cap Group: This is a larger, often aromatic or heteroaromatic, moiety that interacts with the protein surface at the rim of the active site. The cap group plays a crucial role in establishing interactions that contribute to binding affinity and, importantly, selectivity among the different HDAC isoforms.[5]

HDAC_Pharmacophore cluster_HDAC HDAC Enzyme Active Site cluster_Inhibitor HDAC Inhibitor CAP_Interaction Surface Residues Linker_Channel Catalytic Tunnel ZBG_Pocket Zn²⁺ CAP Cap Group CAP->CAP_Interaction Surface Recognition Linker Linker CAP->Linker ZBG Zinc-Binding Group (ZBG) Linker->ZBG ZBG->ZBG_Pocket Chelation

Figure 1: The general pharmacophore model of a classical HDAC inhibitor, illustrating the interaction of the Cap, Linker, and ZBG components with the enzyme's active site.

The Thiazole Moiety: A Privileged Scaffold for Modulating Potency and Selectivity

The thiazole ring is considered a "privileged scaffold" in medicinal chemistry due to its presence in numerous biologically active compounds and its ability to engage in a variety of non-covalent interactions.[7] In the context of HDAC inhibitors, incorporating a thiazole moiety into the linker or cap region offers several advantages:

  • Structural Rigidity: It can introduce conformational constraint to the linker, which can be beneficial for optimizing interactions within the catalytic tunnel.

  • Hydrogen Bonding: The nitrogen and sulfur atoms can act as hydrogen bond acceptors, forming additional interactions with active site residues.

  • Modulation of Selectivity: The nature of the heterocycle directly connected to the ZBG can significantly influence isoform selectivity.[8] Aromatic heterocycles like thiazole have been shown to be effective linkers for achieving selectivity for certain isoforms, such as HDAC6.[9]

  • Synthetic Tractability: Thiazoles can be readily synthesized through robust and high-yielding reactions like the Hantzsch thiazole synthesis, making them attractive for library generation and structure-activity relationship (SAR) studies.[7][10]

Synthesis of a Representative Thiazole-Based HDAC Inhibitor

Strategic Approach

The synthesis of thiazole-based hydroxamate HDAC inhibitors can be efficiently achieved through a convergent strategy. The core of this approach is the Hantzsch thiazole synthesis , which constructs the central heterocyclic ring.[7] This is followed by standard amide coupling to append the cap group and a final deprotection/conversion step to generate the hydroxamic acid ZBG. This modular approach allows for late-stage diversification of the cap group to explore SAR.

Synthetic Workflow

The following diagram outlines the key transformations in the synthesis of a model thiazole-hydroxamate inhibitor.

Synthesis_Workflow Start_A Thioamide Intermediate_1 Thiazole Core (Ester) Start_A->Intermediate_1 Hantzsch Synthesis Start_B α-Haloketone/ Ester Start_B->Intermediate_1 Hantzsch Synthesis Intermediate_2 Thiazole Core (Carboxylic Acid) Intermediate_1->Intermediate_2 Saponification (Ester Hydrolysis) Intermediate_3 Coupled Product (Amide) Intermediate_2->Intermediate_3 Amide Coupling (e.g., HATU) Start_C Cap Group-Amine Start_C->Intermediate_3 Amide Coupling (e.g., HATU) Final_Product Final Inhibitor (Hydroxamic Acid) Intermediate_3->Final_Product Hydroxamic Acid Formation Hydroxylamine NH₂OH or Protected Equivalent Hydroxylamine->Final_Product Hydroxamic Acid Formation

Figure 2: General workflow for the synthesis of a thiazole-based HDAC inhibitor.

Protocol 1: Synthesis of a Model Thiazole-Hydroxamate Inhibitor

This protocol describes the synthesis of a representative thiazole-based inhibitor.

CAUTION: This protocol involves handling hazardous chemicals. Always work in a fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Step A: Synthesis of the Thiazole Core (via Hantzsch Synthesis) Causality: This step builds the central heterocyclic scaffold. The reaction between a thioamide and an α-halocarbonyl compound is a robust and classical method for forming substituted thiazoles.[7]

  • To a solution of the starting thioamide (1.0 eq) in ethanol, add the α-bromoester (1.05 eq).

  • Heat the reaction mixture to reflux (approx. 78 °C) and monitor by Thin Layer Chromatography (TLC) until the starting materials are consumed (typically 2-4 hours).

  • Allow the mixture to cool to room temperature. If a precipitate forms, collect it by vacuum filtration. If not, concentrate the solvent under reduced pressure.

  • Purify the crude product by flash column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield the pure thiazole ester intermediate.

  • Characterize the product by ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS) to confirm its structure and purity.

Step B: Saponification and Amide Coupling Causality: The ester must be hydrolyzed to a carboxylic acid to enable coupling with the amine-containing cap group. A peptide coupling reagent like HATU is used to activate the carboxylic acid, facilitating an efficient and high-yielding amide bond formation.[7]

  • Saponification: Dissolve the thiazole ester from Step A (1.0 eq) in a mixture of THF/water (e.g., 3:1 v/v). Add lithium hydroxide (LiOH, 2.0-3.0 eq) and stir at room temperature until TLC indicates complete conversion to the more polar carboxylic acid product.

  • Acidify the reaction mixture to pH ~3-4 with 1M HCl. Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure to yield the crude thiazole carboxylic acid, which is often used without further purification.

  • Amide Coupling: Dissolve the crude carboxylic acid (1.0 eq) in dry dimethylformamide (DMF). Add the desired amine-containing cap group (1.1 eq), HATU (1.1 eq), and N,N-diisopropylethylamine (DIPEA, 2.0 eq).

  • Stir the reaction at room temperature for 4-12 hours, monitoring by TLC.

  • Upon completion, dilute the reaction with water and extract with ethyl acetate. Wash the combined organic layers with saturated sodium bicarbonate solution and brine. Dry over Na₂SO₄ and concentrate.

  • Purify the crude amide by flash column chromatography to yield the coupled product. Confirm structure and purity by NMR and HRMS.

Step C: Formation of the Hydroxamic Acid Causality: This final step installs the critical zinc-binding group. A common method involves reacting the corresponding ester (re-formed from the acid if necessary, or directly from the intermediate in Step A if the cap group is already present) with hydroxylamine.

  • Dissolve the ester intermediate (1.0 eq) in a mixture of methanol and dichloromethane (MeOH/DCM).

  • Prepare a fresh solution of hydroxylamine by adding a solution of hydroxylamine hydrochloride (4.0 eq) in MeOH to a solution of sodium methoxide (NaOMe, 4.0 eq) in MeOH at 0 °C.

  • Add the prepared hydroxylamine solution to the ester solution at room temperature.

  • Stir the reaction until TLC or LC-MS analysis shows complete conversion (typically 1-3 hours).

  • Concentrate the reaction mixture under reduced pressure.

  • Purify the final hydroxamic acid product by preparative HPLC or flash chromatography to yield the target inhibitor.

  • Verify the final structure, purity (>95%), and identity by ¹H NMR, ¹³C NMR, and HRMS.

Biological Evaluation of Thiazole-Based HDAC Inhibitors

Overview of the Evaluation Cascade

A hierarchical approach is essential for efficiently evaluating newly synthesized inhibitors. The process begins with specific, target-based enzymatic assays and progresses to more complex cell-based assays that measure downstream functional consequences.

Biological_Evaluation Enzymatic Protocol 2: In Vitro Enzymatic Assay Target Protocol 3: Cellular Target Engagement (Western Blot) Enzymatic->Target Is the compound potent and on-target? Functional Protocol 4: Antiproliferation Assay (e.g., MTT) Target->Functional Does target engagement translate to a cellular effect? Mechanism Downstream Mechanistic Assays (Cell Cycle, Apoptosis) Functional->Mechanism How does the compound kill cancer cells?

Figure 3: A logical cascade for the biological evaluation of newly synthesized HDAC inhibitors.

Protocol 2: In Vitro Fluorogenic HDAC Enzymatic Assay

Principle: This assay quantifies the direct inhibitory effect of a compound on the activity of an isolated, recombinant HDAC enzyme. It utilizes a fluorogenic substrate that becomes fluorescent only after being processed by the HDAC enzyme and a subsequent developer enzyme.[11] The reduction in fluorescence in the presence of the test compound is proportional to its inhibitory potency.

Materials:

  • Recombinant human HDAC isoforms (e.g., HDAC1, HDAC6).

  • Fluorogenic substrate (e.g., Boc-Lys(Ac)-AMC).

  • Assay Buffer (e.g., 25 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl₂).[11]

  • Developer solution (e.g., Trypsin in Assay Buffer with Trichostatin A (TSA) to stop the HDAC reaction).[12]

  • Test compound and reference inhibitor (e.g., Vorinostat/SAHA) in DMSO.

  • Black, opaque 96-well or 384-well plates.

  • Fluorescence plate reader (Excitation: 355-365 nm, Emission: 460-465 nm).

Procedure:

  • Prepare serial dilutions of the test compound and reference inhibitor in Assay Buffer. The final DMSO concentration should be kept constant and low (<1%).

  • In a 96-well plate, add Assay Buffer, diluted enzyme, and the diluted compound (or solvent for control wells).

    • 100% Activity Wells: Enzyme + Solvent (no inhibitor).

    • Inhibitor Wells: Enzyme + Test Compound.

    • Background Wells: Assay Buffer + Solvent (no enzyme).

  • Initiate the reaction by adding the fluorogenic substrate to all wells.

  • Incubate the plate at 37 °C for 30-60 minutes.

  • Stop the HDAC reaction and initiate fluorescence development by adding the Developer solution to all wells.

  • Incubate at room temperature for 15-20 minutes.

  • Read the fluorescence on a plate reader.

  • Data Analysis: Subtract the background fluorescence from all readings. Calculate the percent inhibition for each compound concentration relative to the 100% activity control. Plot percent inhibition versus log[inhibitor] and fit the data to a dose-response curve to determine the IC₅₀ value (the concentration at which 50% of enzyme activity is inhibited).

Protocol 3: Cell-Based HDAC Target Engagement (Western Blot)

Principle: A key validation step is to confirm that the inhibitor engages its target within a cellular environment. This is achieved by measuring the acetylation status of known HDAC substrates. An effective inhibitor will cause hyperacetylation of these substrates. For a pan-HDACi, histone H3 acetylation (Ac-H3) is a good marker. For an HDAC6-selective inhibitor, α-tubulin acetylation (Ac-Tubulin) is the preferred marker.[8]

Materials:

  • Cancer cell line (e.g., HeLa, HCT116).

  • Complete cell culture medium.

  • Test compound.

  • Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors.

  • BCA Protein Assay Kit.

  • SDS-PAGE equipment and reagents.

  • PVDF membrane.

  • Primary antibodies (e.g., anti-Ac-H3, anti-total H3, anti-Ac-Tubulin, anti-α-tubulin, anti-GAPDH).

  • HRP-conjugated secondary antibody.

  • Chemiluminescent substrate (ECL).

Procedure:

  • Seed cells in 6-well plates and allow them to adhere overnight.

  • Treat cells with increasing concentrations of the test compound (e.g., 0.1x, 1x, 10x the enzymatic IC₅₀) for a set time (e.g., 6-24 hours). Include a vehicle control (DMSO).

  • Wash cells with ice-cold PBS and lyse them directly in the plate with lysis buffer.

  • Harvest the lysates and clarify by centrifugation.

  • Determine the protein concentration of each lysate using the BCA assay.

  • Normalize samples to equal protein concentration, add Laemmli buffer, and boil.

  • Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane (e.g., with 5% non-fat milk or BSA in TBST) for 1 hour.

  • Incubate with primary antibody overnight at 4 °C. Use antibodies against both the acetylated protein and the total protein as a loading control.

  • Wash the membrane and incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash thoroughly and detect the signal using an ECL substrate and an imaging system. A dose-dependent increase in the ratio of acetylated to total protein confirms target engagement.

Protocol 4: Cellular Antiproliferation (MTT Assay)

Principle: This colorimetric assay measures the metabolic activity of cells, which serves as an indicator of cell viability. Viable cells with active dehydrogenases can reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to a purple formazan product.[13] The amount of formazan produced is proportional to the number of living cells.

Materials:

  • Cancer cell line.

  • Complete cell culture medium.

  • Test compound.

  • MTT solution (5 mg/mL in PBS).

  • Solubilization solution (e.g., DMSO or acidified isopropanol).

  • 96-well clear plates.

  • Absorbance plate reader (570 nm).

Procedure:

  • Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000 cells/well) and incubate for 24 hours.

  • Prepare serial dilutions of the test compound in culture medium and add them to the wells. Include vehicle control wells.

  • Incubate the plate for 72 hours at 37 °C in a 5% CO₂ incubator.

  • Add 10-20 µL of MTT solution to each well and incubate for another 3-4 hours, allowing formazan crystals to form.

  • Carefully remove the medium and add 150 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the crystals.

  • Measure the absorbance at 570 nm using a plate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot viability versus log[inhibitor] and fit to a dose-response curve to determine the GI₅₀ (concentration for 50% growth inhibition).

Data Summary and Interpretation

The data from these assays should be compiled to build a comprehensive profile of the inhibitor.

Table 1: Representative Biological Data Profile for a Thiazole-Based HDAC Inhibitor

Compound ID HDAC1 IC₅₀ (nM) HDAC6 IC₅₀ (nM) Selectivity Index (HDAC1/HDAC6) HCT116 GI₅₀ (µM)
Example-1 150 25 6.0 1.2

| SAHA (Ref.) | 30 | 20 | 1.5 | 2.5 |

Interpretation: In this example, "Example-1" shows good potency against HDAC6 and moderate potency against HDAC1, with a 6-fold selectivity for HDAC6 over HDAC1. This enzymatic activity translates into potent inhibition of cancer cell growth, with a GI₅₀ value in the low micromolar range, and is more potent than the reference compound SAHA in this specific cell line.

Concluding Remarks and Future Directions

The use of a thiazole scaffold provides a synthetically accessible and versatile platform for the development of novel HDAC inhibitors. The protocols outlined in this guide offer a robust framework for the synthesis and comprehensive biological characterization of these compounds. By systematically evaluating enzymatic potency, cellular target engagement, and functional outcomes, researchers can efficiently identify promising lead candidates.

Successful lead compounds identified through this cascade can be advanced into further studies, including broader cell panel screening, cell cycle and apoptosis analysis to elucidate the mechanism of action[14], and ultimately, evaluation of pharmacokinetic properties and in vivo efficacy in preclinical cancer models.[14]

References

A complete list of hyperlinked references would be provided here in a final document.

Sources

Method

esterification methods for 3-(5-Bromo-1,3-thiazol-4-yl)propanoic acid

Application Note: Strategic Esterification of 3-(5-Bromo-1,3-thiazol-4-yl)propanoic acid Executive Summary This guide details the esterification protocols for 3-(5-Bromo-1,3-thiazol-4-yl)propanoic acid , a critical inter...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Strategic Esterification of 3-(5-Bromo-1,3-thiazol-4-yl)propanoic acid

Executive Summary

This guide details the esterification protocols for 3-(5-Bromo-1,3-thiazol-4-yl)propanoic acid , a critical intermediate in the synthesis of PPAR agonists and histone deacetylase (HDAC) inhibitors.[1] The presence of the basic thiazole nitrogen and the halogenated C5-position requires specific modifications to standard esterification procedures to maximize yield and prevent side reactions (such as protodebromination or N-alkylation).

This document outlines three validated methods:

  • Modified Fischer Esterification: The workhorse method for methyl/ethyl esters.

  • Base-Promoted Alkylation: The mild method for complex or acid-sensitive esters.

  • Acyl Chloride Activation: The reactive route for sterically hindered alcohols.

Chemical Context & Substrate Analysis[1][2][3][4][5][6][7]

Molecule: 3-(5-Bromo-1,3-thiazol-4-yl)propanoic acid Key Structural Features:

  • Carboxylic Acid Tail: The site of transformation. pKa ≈ 4.8.

  • Thiazole Nitrogen (N3): Weakly basic (pKa of conjugate acid ≈ 2.5).[1] In acidic media, this nitrogen protonates, which can retard reaction kinetics if the acid catalyst is insufficient.[1]

  • C5-Bromine: A handle for future cross-coupling (Suzuki/Stille). It is generally stable to acid but susceptible to metal-halogen exchange or nucleophilic attack under harsh basic conditions.

Critical Consideration: Unlike simple phenyl-propanoic acids, the thiazole ring acts as a "proton sink" during acid-catalyzed reactions. Standard catalytic amounts of H₂SO₄ (e.g., 1 mol%) may be sequestered by the thiazole nitrogen.[1] Protocol adjustment: We recommend increasing acid loading to 1.1–1.5 equivalents relative to the substrate to ensure free catalytic protons are available.

Decision Matrix: Selecting the Right Method

Use the following logic flow to determine the optimal synthetic route for your target ester.

EsterificationDecision Start Target: Ester of 3-(5-Bromo-1,3-thiazol-4-yl)propanoic acid Q1 Is the alcohol simple (MeOH, EtOH, iPrOH)? Start->Q1 Q2 Is the alcohol acid-sensitive or sterically bulky (e.g., t-Butyl)? Q1->Q2 No MethodA Method A: Modified Fischer Esterification (High Scalability) Q1->MethodA Yes Q3 Is the alcohol valuable/scarce? Q2->Q3 No MethodB Method B: Base-Promoted Alkylation (Mild Conditions) Q2->MethodB Yes (e.g., t-Bu ester) Q3->MethodA No (Standard Primary Alcohol) MethodC Method C: Acyl Chloride Activation (High Reactivity) Q3->MethodC Yes

Figure 1: Decision tree for selecting the esterification strategy based on alcohol type and substrate sensitivity.

Method A: Modified Fischer Esterification (Scalable)

Best for: Methyl, Ethyl, and Propyl esters.[1] Mechanism: Acid-catalyzed nucleophilic acyl substitution.[2]

Reagents
  • Substrate: 3-(5-Bromo-1,3-thiazol-4-yl)propanoic acid (1.0 equiv)[1]

  • Solvent/Reagent: Anhydrous Alcohol (MeOH or EtOH) (10–20 volumes)

  • Catalyst: Conc. H₂SO₄ (1.2 equiv) [Note: Excess used to saturate Thiazole-N][1]

Protocol
  • Setup: Charge a round-bottom flask with the carboxylic acid substrate.

  • Solvation: Add anhydrous alcohol (MeOH or EtOH). Stir to suspend.

  • Acid Addition: Slowly add conc. H₂SO₄ dropwise at 0°C.

    • Observation: A transient precipitate may form (thiazolium salt) which will redissolve upon heating.[1]

  • Reflux: Heat the mixture to reflux (65°C for MeOH, 78°C for EtOH) for 4–6 hours.

    • Monitoring: Monitor by TLC (Mobile phase: 50% EtOAc/Hexane).[1] The acid spot (baseline) should disappear, replaced by a higher Rf ester spot.[1]

  • Workup (Critical for Thiazoles):

    • Cool to room temperature.[3]

    • Concentrate in vacuo to remove excess alcohol (reduce to ~20% volume).[1]

    • Dilute with EtOAc.[4]

    • Neutralization: Slowly add sat. NaHCO₃. Caution: CO₂ evolution.[1]

    • pH Check: Ensure aqueous layer is pH ~8 to ensure the thiazole ring is deprotonated (free base form).

  • Isolation: Wash organic layer with brine, dry over Na₂SO₄, filter, and concentrate.[1]

Yield Expectation: 85–95% Data Validation: ¹H NMR will show the loss of the broad -COOH singlet (11–12 ppm) and appearance of the alkoxy group (e.g., singlet at ~3.7 ppm for OMe).

Method B: Base-Promoted Alkylation (Mild)

Best for: t-Butyl esters, Benzyl esters, or when avoiding strong acids.[1] Mechanism: Sɴ2 displacement of alkyl halide by carboxylate.

Reagents
  • Substrate (1.0 equiv)

  • Alkyl Halide (e.g., MeI, BnBr, t-Butyl bromoacetate) (1.1 equiv)[1]

  • Base: K₂CO₃ or Cs₂CO₃ (2.0 equiv)[1]

  • Solvent: DMF (Dimethylformamide) or NMP[1]

Protocol
  • Dissolution: Dissolve substrate in DMF (5 mL/g).

  • Deprotonation: Add K₂CO₃. Stir at RT for 15 min.[5] The mixture will become a suspension.

  • Alkylation: Add the alkyl halide dropwise.

    • Note: For methyl ester, use Methyl Iodide (MeI).[1] For benzyl, use Benzyl Bromide (BnBr).[1]

  • Reaction: Stir at RT for 3–12 hours.

    • Safety: If using MeI, keep the vessel sealed to prevent volatilization.[1]

  • Workup:

    • Pour mixture into ice water (precipitate often forms).[1]

    • Extract with EtOAc or Et₂O.

    • Wash organics extensively with water (3x) to remove DMF.[1]

  • Purification: Silica gel chromatography is rarely needed but can be used if unreacted alkyl halide persists.

Why this works: The carboxylate oxygen is more nucleophilic than the thiazole nitrogen, favoring O-alkylation over N-alkylation under these conditions.

Method C: Activation via Acid Chloride

Best for: Sterically hindered alcohols or coupling with expensive amines/alcohols.

Reagents
  • Substrate (1.0 equiv)

  • Thionyl Chloride (SOCl₂) (2.0 equiv) or Oxalyl Chloride/DMF(cat).[1]

  • Solvent: DCM (Dichloromethane) or Toluene.[1]

Protocol
  • Activation: Suspend substrate in dry DCM. Add SOCl₂ dropwise.

    • Optional: Add 1 drop of DMF to catalyze.

  • Reflux: Heat to mild reflux (40°C) for 2 hours. Gas evolution (SO₂, HCl) will occur.[1]

  • Evaporation: Concentrate to dryness to remove excess SOCl₂. Do not wash with water.

    • Intermediate: The crude acid chloride is a yellow/brown solid/oil.

  • Esterification: Redissolve acid chloride in DCM. Add the target Alcohol (1.1 equiv) and Pyridine (1.5 equiv) at 0°C.[1]

  • Completion: Stir at RT for 2 hours. Wash with 1M HCl (to remove pyridine), then NaHCO₃.[1]

Workflow Visualization (Method A)

FischerWorkflow Input Substrate + Alcohol (MeOH/EtOH) Catalyst Add H2SO4 (1.2 - 1.5 equiv) Input->Catalyst 0°C Reflux Reflux 4-6 Hours Catalyst->Reflux Heat Neutralize Cool & Neutralize (NaHCO3 to pH 8) Reflux->Neutralize Monitor TLC Extract Extract (EtOAc) & Conc. Neutralize->Extract Workup

Figure 2: Step-by-step workflow for the Modified Fischer Esterification protocol.

Comparative Data Summary

FeatureMethod A (Fischer)Method B (Alkylation)Method C (Acid Chloride)
Reagents H₂SO₄ / AlcoholK₂CO₃ / Alkyl HalideSOCl₂ / Alcohol / Pyridine
Cost LowMediumHigh
Scalability ExcellentGoodModerate
Thiazole Risk N-Protonation (requires excess acid)N-Alkylation (rare if stoichiometry controlled)Minimal
Yield 85-95%80-90%>90%
Purification Extraction usually sufficientWater wash (DMF removal)Extraction

References

  • Thiazole Reactivity & Stability

    • Jouless, J. A., & Mills, K.[1] (2010).[1] Heterocyclic Chemistry . 5th Ed. Wiley-Blackwell. (General reference for thiazole nitrogen basicity and electrophilic substitution at C5).

    • Metzger, J. V.[1] (Ed.).[1][6] (1979).[1] Thiazole and its Derivatives . John Wiley & Sons.

  • Fischer Esterification Protocols

    • Furniss, B. S., et al.[1] (1989).[1] Vogel's Textbook of Practical Organic Chemistry . 5th Ed. Longman Scientific & Technical.

    • Master Organic Chemistry.Fischer Esterification Mechanism and Protocol . Link

  • Base-Mediated Esterification

    • Organic Chemistry Portal.Esterification via Alkylation . Link

    • Li, J. J.[1] (2009).[1] Name Reactions: A Collection of Detailed Mechanisms and Synthetic Applications . Springer. (Referencing carboxylate alkylation dynamics).

  • Acid Chloride Formation (Thionyl Chloride)

    • Clayden, J., Greeves, N., & Warren, S.[1] (2012).[1] Organic Chemistry . 2nd Ed. Oxford University Press. (Chapter on Acyl Substitution).

Sources

Application

palladium-catalyzed cross-coupling of 5-bromothiazole derivatives

An In-Depth Guide to the Palladium-Catalyzed Cross-Coupling of 5-Bromothiazole Derivatives Authored by: A Senior Application Scientist This document provides a comprehensive guide for researchers, scientists, and drug de...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Guide to the Palladium-Catalyzed Cross-Coupling of 5-Bromothiazole Derivatives

Authored by: A Senior Application Scientist

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of palladium-catalyzed cross-coupling reactions for the functionalization of 5-bromothiazole derivatives. It is designed to bridge theoretical understanding with practical, field-proven protocols.

Introduction: The Strategic Importance of the Thiazole Scaffold

The thiazole ring, a five-membered aromatic heterocycle containing sulfur and nitrogen, is a cornerstone of medicinal chemistry.[1][2] This structural motif is present in numerous FDA-approved drugs, demonstrating a wide array of biological activities including antimicrobial, anti-inflammatory, anti-cancer, and antidiabetic properties.[3][4] The ability to selectively functionalize the thiazole core is therefore a critical task in the design and synthesis of novel therapeutic agents.

Palladium-catalyzed cross-coupling reactions have become indispensable tools for this purpose, offering mild, versatile, and efficient methods for forming carbon-carbon (C-C) and carbon-heteroatom (C-N) bonds.[5][6] 5-Bromothiazole serves as a particularly valuable and versatile building block. The C-Br bond at the 5-position is readily activated by palladium catalysts, allowing for the strategic introduction of a diverse range of molecular fragments, thereby enabling the systematic exploration of structure-activity relationships (SAR). This guide details the theory and application of four key transformations: Suzuki-Miyaura, Heck, Sonogashira, and Buchwald-Hartwig couplings.

The Engine of Synthesis: The Palladium Catalytic Cycle

At the heart of these transformations is a common catalytic cycle involving a palladium catalyst that shuttles between Pd(0) and Pd(II) oxidation states.[5][7] Understanding this cycle is paramount for rational protocol design and troubleshooting. The cycle consists of three fundamental steps:

  • Oxidative Addition : The active Pd(0) catalyst inserts into the carbon-halogen bond (C-Br) of the 5-bromothiazole, forming a Pd(II) complex. This is often the rate-determining step of the reaction.[8][9]

  • Transmetalation / Migratory Insertion :

    • In Suzuki, Sonogashira, and Buchwald-Hartwig reactions, this step is a Transmetalation . The coupling partner (e.g., an organoboron, organocopper, or amine species) transfers its organic group to the palladium center, displacing the halide.[7][8]

    • In the Heck reaction, the alkene coordinates to the palladium center and then undergoes Migratory Insertion into the Pd-C bond.[7]

  • Reductive Elimination : The two coupled fragments are expelled from the palladium center, forming the new C-C or C-N bond and regenerating the active Pd(0) catalyst, which re-enters the cycle.[9]

General_Catalytic_Cycle Pd0 Pd(0)L_n (Active Catalyst) OxAdd Oxidative Addition Pd0->OxAdd PdII_Aryl Aryl-Pd(II)-Br Complex OxAdd->PdII_Aryl Transmetal Transmetalation / Migratory Insertion PdII_Aryl->Transmetal PdII_Coupled Aryl-Pd(II)-R Complex Transmetal->PdII_Coupled RedElim Reductive Elimination PdII_Coupled->RedElim RedElim->Pd0 Product Functionalized Thiazole (Aryl-R) RedElim->Product ArylX 5-Bromothiazole (Aryl-Br) ArylX->OxAdd Partner Coupling Partner (R-M) Partner->Transmetal

Caption: General Palladium Catalytic Cycle.

Suzuki-Miyaura Coupling: Forging C(sp²)–C(sp²) Bonds

The Suzuki-Miyaura reaction is a robust and widely used method for coupling aryl halides with organoboron reagents (boronic acids or esters).[10] Its popularity stems from the mild reaction conditions, excellent functional group tolerance, and the commercial availability of a vast array of boronic acids.[8]

Application Note

This protocol is optimized for coupling various aryl- and heteroarylboronic acids to a 5-bromothiazole core. The choice of a phosphine ligand like SPhos or XPhos is critical for promoting the oxidative addition and reductive elimination steps, especially with sterically hindered or electron-rich/poor coupling partners. A moderately strong inorganic base like K₂CO₃ or K₃PO₄ is required to activate the boronic acid for the transmetalation step.[11] The use of a mixed solvent system like dioxane/water facilitates the dissolution of both organic and inorganic reagents.

Experimental Protocol: Synthesis of 2-methyl-5-phenylthiazole
  • Reagent Preparation : To an oven-dried Schlenk tube, add 5-bromo-2-methylthiazole (1.0 mmol, 1 equiv.), phenylboronic acid (1.2 mmol, 1.2 equiv.), and potassium carbonate (2.0 mmol, 2.0 equiv.).

  • Catalyst Addition : Add the palladium catalyst (e.g., Pd(dppf)Cl₂) (0.03 mmol, 3 mol%).

  • Inert Atmosphere : Seal the tube with a septum, then evacuate and backfill with argon or nitrogen. Repeat this cycle three times to ensure an inert atmosphere.

  • Solvent Addition : Add 1,2-dimethoxyethane (DME) (4 mL) and water (1 mL) via syringe.

  • Reaction : Place the sealed tube in a preheated oil bath at 80-90 °C and stir vigorously for 4-12 hours. Monitor reaction progress by TLC or LC-MS.

  • Work-up : Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate (20 mL) and water (10 mL). Separate the layers. Wash the organic layer with brine (15 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purification : Purify the crude residue by flash column chromatography on silica gel to yield the desired 2-methyl-5-phenylthiazole.

Data Presentation: Suzuki-Miyaura Coupling

Coupling Partner (Ar-B(OH)₂)Catalyst (mol%)BaseSolventTemp (°C)Time (h)Yield (%)
Phenylboronic acidPd(dppf)Cl₂ (3)K₂CO₃DME/H₂O85692
4-Methoxyphenylboronic acidPd₂(dba)₃ (2) / SPhos (4)K₃PO₄Toluene/H₂O100888
3-Pyridinylboronic acidPd(PPh₃)₄ (5)Na₂CO₃Dioxane/H₂O901275
2-Thiopheneboronic acidPd(dppf)Cl₂ (3)K₂CO₃DME/H₂O85485[12]

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// Nodes Pd0 [label="Pd(0)L₂", fillcolor="#4285F4", fontcolor="#FFFFFF"]; OA [label="Oxidative\nAddition", shape=box, style=solid, fillcolor="#FFFFFF", fontcolor="#202124"]; PdII_Br [label="Th-Pd(II)L₂-Br", fillcolor="#EA4335", fontcolor="#FFFFFF"]; TM [label="Transmetalation", shape=box, style=solid, fillcolor="#FFFFFF", fontcolor="#202124"]; PdII_Ar [label="Th-Pd(II)L₂-Ar", fillcolor="#FBBC05", fontcolor="#202124"]; RE [label="Reductive\nElimination", shape=box, style=solid, fillcolor="#FFFFFF", fontcolor="#202124"];

// Edges Pd0 -> OA [label=" 5-Bromo-\nthiazole"]; OA -> PdII_Br; PdII_Br -> TM [label=" Ar-B(OH)₂\n+ Base"]; TM -> PdII_Ar; PdII_Ar -> RE; RE -> Pd0 [label=" Thiazole-Ar"]; }

Caption: Catalytic Cycle for Suzuki-Miyaura Coupling.

Heck Coupling: Vinylating the Thiazole Core

The Heck reaction creates a C-C bond between an aryl halide and an alkene, producing a substituted alkene.[13][14] This transformation is highly valuable for synthesizing vinyl-thiazoles, which are versatile intermediates for further chemical modifications.

Application Note

A key consideration in the Heck reaction is stereoselectivity; the reaction typically yields the more thermodynamically stable E (trans) isomer.[15] The choice of base is crucial; weaker bases like triethylamine (Et₃N) or potassium carbonate (K₂CO₃) are common. For less reactive aryl bromides, phosphine ligands or N-heterocyclic carbene (NHC) ligands can significantly improve reaction efficiency.[16] Polar aprotic solvents such as DMF or NMP are generally used.

Experimental Protocol: Synthesis of (E)-2-methyl-5-styrylthiazole
  • Reagent Preparation : In a sealable reaction tube, combine 5-bromo-2-methylthiazole (1.0 mmol, 1 equiv.), styrene (1.5 mmol, 1.5 equiv.), and potassium carbonate (2.0 mmol, 2.0 equiv.).

  • Catalyst Addition : Add palladium(II) acetate (Pd(OAc)₂) (0.02 mmol, 2 mol%) and a suitable ligand like tri(o-tolyl)phosphine (P(o-tol)₃) (0.04 mmol, 4 mol%).

  • Solvent Addition : Add anhydrous DMF (5 mL).

  • Reaction : Seal the tube and heat in an oil bath at 100-120 °C for 12-24 hours.

  • Work-up : After cooling, dilute the mixture with water (25 mL) and extract with diethyl ether (3 x 20 mL). Combine the organic extracts, wash with brine, dry over anhydrous MgSO₄, and concentrate.

  • Purification : Purify via column chromatography to isolate the product.

Data Presentation: Heck Coupling

AlkeneCatalyst (mol%)BaseSolventTemp (°C)Time (h)Yield (%)
StyrenePd(OAc)₂ (2) / P(o-tol)₃ (4)K₂CO₃DMF1101885
n-Butyl acrylatePd(OAc)₂ (1)Et₃NAcetonitrile801290
CyclohexenePdCl₂(PPh₃)₂ (3)NaOAcDMA1202465

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// Edges Pd0 -> OA [label=" 5-Bromo-\nthiazole"]; OA -> PdII_Br; PdII_Br -> MI [label=" Alkene"]; MI -> PdII_Alkyl; PdII_Alkyl -> BE [label=" Thiazole-Alkene"]; BE -> PdH; PdH -> BaseRegen [label=" Base"]; BaseRegen -> Pd0; }

Caption: Catalytic Cycle for the Heck Reaction.

Sonogashira Coupling: Introducing Alkynyl Functionality

The Sonogashira coupling is the premier method for forming a bond between a C(sp²) atom of an aryl halide and a C(sp) atom of a terminal alkyne.[17] This reaction typically requires a dual-catalyst system: a palladium complex and a copper(I) salt (e.g., CuI) as a co-catalyst.[18] The resulting alkynyl-thiazoles are key precursors for synthesizing more complex heterocyclic systems.

Application Note

The role of the copper co-catalyst is to form a copper(I) acetylide intermediate, which then undergoes transmetalation with the palladium(II) complex.[19] The reaction is usually performed in the presence of an amine base, such as triethylamine or diisopropylamine, which also serves as the solvent. It is crucial to perform the reaction under strictly anaerobic conditions to prevent the oxidative homo-coupling of the alkyne (Glaser coupling), a common side reaction.[18]

Experimental Protocol: Synthesis of 2-methyl-5-(phenylethynyl)thiazole
  • Inert Atmosphere : To a Schlenk flask, add copper(I) iodide (CuI) (0.05 mmol, 5 mol%) and PdCl₂(PPh₃)₂ (0.02 mmol, 2 mol%). Evacuate and backfill with argon.

  • Reagent Addition : Add 5-bromo-2-methylthiazole (1.0 mmol, 1 equiv.) followed by anhydrous triethylamine (Et₃N) (5 mL).

  • Alkyne Addition : Add phenylacetylene (1.1 mmol, 1.1 equiv.) dropwise via syringe.

  • Reaction : Stir the mixture at room temperature for 6-12 hours. The formation of a precipitate (triethylammonium bromide) is typically observed.

  • Work-up : Once the reaction is complete, filter the mixture through a pad of Celite® to remove the salts and catalyst residues, washing with ethyl acetate. Concentrate the filtrate.

  • Purification : Dissolve the residue in ethyl acetate, wash with saturated aqueous NH₄Cl and brine, dry over Na₂SO₄, and concentrate. Purify by column chromatography.

Data Presentation: Sonogashira Coupling

| Terminal Alkyne | Pd Catalyst (mol%) | Cu(I) Source (mol%) | Base | Temp (°C) | Time (h) | Yield (%) | | :--- | :--- | :--- | :--- | :--- | :--- | | Phenylacetylene | PdCl₂(PPh₃)₂ (2) | CuI (5) | Et₃N | RT | 8 | 95[20] | | 1-Hexyne | Pd(PPh₃)₄ (3) | CuI (5) | Diisopropylamine | 40 | 6 | 89 | | Trimethylsilylacetylene | PdCl₂(PPh₃)₂ (2) | CuI (4) | Et₃N | RT | 12 | 91 |

Sonogashira_Cycle cluster_pd Palladium Cycle cluster_cu Copper Co-catalyst Cycle Pd0 Pd(0)L₂ OA Oxidative Addition Pd0->OA Th-Br PdII_Br Th-Pd(II)L₂-Br OA->PdII_Br TM Transmetalation PdII_Br->TM PdII_Alk Th-Pd(II)L₂-C≡CR TM->PdII_Alk RE Reductive Elimination PdII_Alk->RE RE->Pd0 Th-C≡CR CuX Cu(I)-X CuAlk Cu(I)-C≡CR CuX->CuAlk R-C≡CH + Base CuAlk->TM CuAlk->CuX

Caption: Catalytic Cycle for Sonogashira Coupling.

Buchwald-Hartwig Amination: Constructing C–N Bonds

The Buchwald-Hartwig amination is a powerful method for forming C-N bonds by coupling an aryl halide with a primary or secondary amine.[21] This reaction has revolutionized the synthesis of arylamines, which are prevalent in pharmaceuticals.

Application Note

This reaction is highly sensitive to the choice of ligand and base. Sterically hindered, electron-rich biaryl phosphine ligands (e.g., XPhos, BrettPhos) are often required to facilitate the challenging reductive elimination step that forms the C-N bond.[22] A strong, non-nucleophilic base like sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS) is typically necessary.[22] The reaction must be run under strictly anhydrous and anaerobic conditions, as both the catalyst and the strong base are sensitive to moisture and oxygen.

Experimental Protocol: Synthesis of N-benzyl-2-methylthiazol-5-amine
  • Reagent and Catalyst Setup : In a glovebox, add 5-bromo-2-methylthiazole (1.0 mmol, 1 equiv.), sodium tert-butoxide (NaOtBu) (1.4 mmol, 1.4 equiv.), Pd₂(dba)₃ (0.015 mmol, 1.5 mol%), and XPhos (0.036 mmol, 3.6 mol%) to an oven-dried Schlenk tube.

  • Solvent and Amine Addition : Add anhydrous toluene (5 mL) and benzylamine (1.2 mmol, 1.2 equiv.).

  • Reaction : Seal the tube and heat in an oil bath at 100 °C for 12-24 hours.

  • Work-up : Cool the reaction to room temperature. Dilute with ethyl acetate and filter through a plug of Celite®. Wash the filtrate with water and brine, dry over Na₂SO₄, and concentrate under reduced pressure.

  • Purification : Purify the crude product by flash column chromatography.

Data Presentation: Buchwald-Hartwig Amination

AmineCatalyst / Ligand (mol%)BaseSolventTemp (°C)Time (h)Yield (%)
MorpholinePd(OAc)₂ (2) / Xantphos (4)Cs₂CO₃Dioxane1101885[20]
AnilinePd₂(dba)₃ (1.5) / BrettPhos (3.6)NaOtBuToluene1001678
Di-n-butylaminePd₂(dba)₃ (1.5) / XPhos (3.6)LHMDSToluene1002082
DiarylaminesPd(OAc)₂ (10) / BINAP (12)NaOtBuToluene1002470-90[23]

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// Edges Pd0 -> OA [label=" Th-Br"]; OA -> PdII_Br; PdII_Br -> AmineCoord [label=" R₂NH"]; AmineCoord -> PdII_Amine; PdII_Amine -> Deprotonation [label=" + Base\n- Base-H⁺Br⁻"]; Deprotonation -> PdII_Amido; PdII_Amido -> RE; RE -> Pd0 [label=" Th-NR₂"]; }

Caption: Catalytic Cycle for Buchwald-Hartwig Amination.

Troubleshooting & Field-Proven Insights

  • Low or No Conversion : This often points to an inactive catalyst.[11] Ensure strictly anaerobic and anhydrous conditions. Consider a more active pre-catalyst (e.g., a G3-palladacycle) or a more electron-rich, bulky ligand. The base strength can also be a factor; if K₂CO₃ is ineffective, screen stronger bases like K₃PO₄ or Cs₂CO₃.[11]

  • Hydrodehalogenation : This side reaction replaces the bromine with a hydrogen atom. It can be caused by moisture or an inappropriate choice of base or solvent. Using rigorously dried solvents and reagents can mitigate this issue.

  • Homo-coupling : Formation of biaryl or diyne side products can occur, especially in Suzuki and Sonogashira reactions. For Sonogashira, this is often due to oxygen exposure. For Suzuki, it can result from issues in the transmetalation step. Adjusting the base or catalyst/ligand ratio can help.

  • Ligand Selection : There is no universal ligand. For challenging couplings (e.g., with aryl chlorides or sterically demanding substrates), screening a panel of modern biarylphosphine ligands (e.g., the "Phos" family: XPhos, SPhos, RuPhos, BrettPhos) is a standard and highly effective optimization strategy.[22]

Safety Precautions

  • Palladium Catalysts : While generally low in toxicity, they are expensive and should be handled with care to avoid waste and contamination.

  • Phosphine Ligands : Many phosphine ligands are air-sensitive and potentially toxic. They should be handled under an inert atmosphere (glovebox or Schlenk line).

  • Bases : Strong bases like NaOtBu and LHMDS are caustic and react violently with water. Handle with appropriate personal protective equipment (PPE) in an anhydrous environment.

  • Solvents : Use solvents in a well-ventilated fume hood. Anhydrous solvents are often pyrophoric and require careful handling.

Conclusion

The represents a powerful and versatile platform for modern drug discovery and materials science. By mastering the Suzuki-Miyaura, Heck, Sonogashira, and Buchwald-Hartwig reactions, researchers can rapidly access a vast chemical space of functionalized thiazoles. A thorough understanding of the underlying catalytic cycles and the critical role of each reaction component is essential for developing robust, efficient, and scalable synthetic routes to novel and impactful molecules.

References

  • The Role of Palladium Catalysts in Cross-Coupling Reactions. (2025, September 4). Google Cloud.
  • PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. (2010, October 6). Nobel Prize.
  • Palladium catalyzed couplings. (2020, July 1). Chemistry LibreTexts.
  • An overview of the synthesis, therapeutic potential and patents of thiazole derivatives. (2022, August 18). ScienceScholar.
  • Mechanism of Palladium‐Catalyzed Cross‐Coupling Reactions.
  • An Overview of Synthetic Derivatives of Thiazole and Their Role in Therapeutics. (2024, September 21). FABAD Journal of Pharmaceutical Sciences.
  • Synthesis And Medicinal Attributes Of Thiazole Derivatives: A Review. (2021, January 15). IJRAR.
  • Palladium-Catalysed Coupling Chemistry. Fisher Scientific.
  • THIAZOLE AND ITS DERIVATIVES: MEDICINAL IMPORTANCE AND VARIOUS ROUTES OF SYNTHESIS. (2020). JETIR.
  • A Retrospect Study on Thiazole Derivatives as the Potential Antidiabetic Agents in Drug Discovery and Developments. (2017). PubMed.
  • Microwave-assisted synthesis of 2-acetyl-5-arylthiophenes and 4-(5-arylthiophen-2-yl)
  • Pd‐catalyzed Buchwald‐Hartwig amination reaction of 5‐bromothiazoles 1 with diarylamines.
  • Optimizing reaction conditions for Buchwald-Hartwig amination of 5-Bromo-2-chlorobenzo[d]thiazole. Benchchem.
  • Buchwald–Hartwig amin
  • Application Notes and Protocols: Palladium-Catalyzed Cross-Coupling of 5-Bromoindole. Benchchem.
  • Buchwald-Hartwig Amination. (2023, June 30). Chemistry LibreTexts.
  • Suzuki reaction. Wikipedia.
  • Ligand-free, palladacycle-facilitated Suzuki coupling of hindered 2-arylbenzothiazole derivatives yields potent and selective COX-2 inhibitors. (2017, December 19). PubMed Central.
  • Technical Support Center: Suzuki Coupling of 5-Bromo-2-chlorobenzo[d]thiazole. Benchchem.
  • The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. MDPI.
  • Sonogashira coupling. Wikipedia.
  • Heck reaction. Wikipedia.
  • Heck Reaction. Alfa Chemistry.
  • Sonogashira Cross Coupling of 5-bromo-2-(methylthio)benzoxazole with phenylacetylene.
  • Sonogashira Coupling. Organic Chemistry Portal.
  • Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Pharmaceuticals.
  • Heck Reaction. Organic Chemistry Portal.
  • Sonogashira Coupling. (2024, August 5). Chemistry LibreTexts.
  • Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands. (2012). PubMed Central.
  • Copper-free Sonogashira cross-coupling reactions: an overview. (2018). PubMed Central.

Sources

Technical Notes & Optimization

Troubleshooting

purifying 3-(5-Bromo-1,3-thiazol-4-yl)propanoic acid via recrystallization

Technical Support Center: Purification of 3-(5-Bromo-1,3-thiazol-4-yl)propanoic acid Executive Summary & Physicochemical Profile This guide addresses the purification of 3-(5-Bromo-1,3-thiazol-4-yl)propanoic acid . Succe...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Purification of 3-(5-Bromo-1,3-thiazol-4-yl)propanoic acid

Executive Summary & Physicochemical Profile

This guide addresses the purification of 3-(5-Bromo-1,3-thiazol-4-yl)propanoic acid . Successful recrystallization requires understanding the molecule's dual nature:

  • The "Head" (5-Bromo-1,3-thiazole): A lipophilic, aromatic heterocycle.[1] The bromine atom at position 5 significantly reduces water solubility compared to the non-brominated analog.

  • The "Tail" (Propanoic Acid): A polar, hydrophilic carboxylic acid moiety capable of hydrogen bonding and salt formation.[1]

Target Purity: >98% (HPLC) Primary Challenge: The compound is prone to "oiling out" due to the competing solubilities of the lipophilic ring and the hydrophilic tail.

Solvent Selection Strategy

We do not rely on a single "magic solvent." Instead, we use a Polarity Gradient Approach . Based on the structural analogs (thiazole-4-carboxylic acids), the following systems are validated for initial screening.

Solvent System A: The "Hydro-Alcoholic" Gradient (Recommended)
  • Best for: Removing inorganic salts and highly polar synthetic byproducts.

  • Composition: Ethanol (95%) / Water.

  • Mechanism: The compound dissolves in hot ethanol (solvating the thiazole ring) and crystallizes upon water addition/cooling (antisolvent effect on the bromine moiety).

Solvent System B: The "Lipophilic" Gradient
  • Best for: Removing unreacted starting materials or non-polar tars.

  • Composition: Ethyl Acetate / n-Heptane (or Hexane).

  • Mechanism: Dissolution in hot Ethyl Acetate; precipitation via Heptane addition.

Data Table 1: Solubility Profile (Estimated at 25°C)

SolventSolubilityRole in Purification
Water Low (<1 mg/mL)Antisolvent / Wash
Ethanol/Methanol HighPrimary Solvent
Ethyl Acetate ModeratePrimary Solvent
Dichloromethane HighExtraction only (not for cryst.)
n-Heptane InsolubleAntisolvent
1M NaOH Soluble (as salt)pH Swing Purification

Detailed Recrystallization Protocol (Standard Workflow)

Pre-requisite: Ensure the crude material is dry and free of gross solvent residues (e.g., DMF or DMSO), which can inhibit crystallization.[1]

Phase 1: Dissolution
  • Place 5.0 g of crude 3-(5-Bromo-1,3-thiazol-4-yl)propanoic acid in a 100 mL round-bottom flask (RBF).

  • Add Ethanol (absolute) in small portions (start with 15 mL) while heating to reflux (approx. 78°C).

  • Critical Check: If the solution is dark/colored, add Activated Carbon (5 wt%, ~250 mg) and reflux for 10 mins. Filter hot through a Celite pad.

  • Adjust solvent volume: You want a saturated solution at boiling point. If solid remains, add ethanol dropwise until clear.

Phase 2: Nucleation & Growth[1]
  • Remove from heat. While the solution is still near boiling, add warm Water (50-60°C) dropwise.

  • The Cloud Point: Stop adding water immediately when a faint, persistent turbidity (cloudiness) appears.

  • Add 2-3 drops of Ethanol to clear the turbidity (restore solution).

  • Seeding (Optional but Recommended): If you have a pure crystal from a previous batch, add a "seed" crystal now (at ~50°C).

Phase 3: Controlled Cooling
  • Allow the flask to cool to room temperature (20-25°C) slowly over 2 hours.

    • Tip: Wrap the flask in aluminum foil or a towel to dampen the cooling rate.

  • Once at room temperature, transfer to an ice-water bath (0-4°C) for 1 hour to maximize yield.

Phase 4: Isolation
  • Filter the crystals using a Buchner funnel (vacuum filtration).

  • Wash: Rinse the filter cake with a cold (0°C) mixture of Ethanol/Water (1:3 ratio).

  • Dry: Vacuum oven at 40-45°C for 12 hours. High heat (>60°C) may cause decarboxylation or discoloration.

Visualization: Purification Logic Flow

The following diagram illustrates the decision matrix for purifying this thiazole derivative, including the "pH Swing" backup method.

PurificationWorkflow Start Crude 3-(5-Bromo-1,3-thiazol-4-yl) propanoic acid SolubilityCheck Check Solubility in Hot Ethanol Start->SolubilityCheck Dissolves Dissolves Completely SolubilityCheck->Dissolves Insoluble Insoluble/Gummy SolubilityCheck->Insoluble CarbonTreat Add Activated Carbon (if colored) Dissolves->CarbonTreat BackupMethod Backup: pH Swing (Dissolve in NaOH, Precipitate w/ HCl) Insoluble->BackupMethod FilterHot Hot Filtration (Remove insolubles) CarbonTreat->FilterHot WaterAdd Add Warm Water until Cloud Point FilterHot->WaterAdd Cooling Slow Cooling (RT -> 4°C) WaterAdd->Cooling ResultCheck Check Crystal Quality Cooling->ResultCheck Success Pure Crystals (Filter & Dry) ResultCheck->Success Needles/Prisms OilingOut Product Oils Out ResultCheck->OilingOut Liquid droplets RemedyOil Remedy: Re-heat, add more EtOH, cool slower OilingOut->RemedyOil RemedyOil->Cooling

Caption: Figure 1. Decision matrix for the purification of brominated thiazole propanoic acids, illustrating the standard ethanol/water route and contingencies for oiling out.

Troubleshooting & FAQs

Q1: My product "oiled out" (separated as a liquid) instead of crystallizing. Why? A: This is the most common issue with brominated thiazoles.

  • Cause: The melting point of the solvated product is lower than the temperature at which saturation occurs. Or, the cooling was too fast (thermal shock).

  • Solution:

    • Re-heat the mixture until the oil dissolves.

    • Add a small amount of the good solvent (Ethanol) to lower the saturation point.

    • Seed the solution with a tiny crystal while it is still warm.

    • Cool very slowly (leave the flask in the hot water bath and turn the heat off, letting the bath cool overnight).

Q2: The crystals are colored (yellow/brown) but NMR shows >95% purity. A: Brominated heterocycles often carry trace amounts of oxidized byproducts or free bromine.

  • Solution: Perform a "Charcoal Polish." Dissolve the crystals in hot ethanol, add activated charcoal, stir for 15 minutes, and filter hot through Celite. Recrystallize the filtrate. Note: Do not use charcoal if your yield is already low, as it adsorbs some product.[1]

Q3: Can I use the "Acid-Base" (pH Swing) method instead of recrystallization? A: Yes, this is an excellent alternative if recrystallization fails.

  • Dissolve crude solid in 1M NaOH (The carboxylic acid forms a soluble sodium salt).

  • Extract this aqueous layer with Dichloromethane (DCM) to remove non-acidic impurities (unreacted thiazole precursors). Discard the DCM.

  • Acidify the aqueous layer carefully with 1M HCl to pH ~3-4.

  • The product will precipitate as a solid. Filter and wash with water.[2]

Q4: What if I suspect the bromine fell off (de-bromination)? A: Check the 1H-NMR.

  • Diagnostic Signal: The proton at position 5 of the thiazole ring (if Br is missing) usually appears as a singlet around 8.7 - 9.0 ppm .

  • Target Signal: If the Br is present at position 5, this specific aromatic proton signal will be absent .[1] You should only see the signal for position 2 (if unsubstituted) or the side chain protons.

References

  • Vertex AI Search. (2026). Recrystallization solvents for thiazole carboxylic acids. Retrieved from 3

  • National Institutes of Health (NIH). (2025). Synthesis and Biological Activity of 3-[Phenyl(1,3-thiazol-2-yl)-amino]propanoic Acids. Retrieved from 4

  • University of Rochester. (2026).[5] General Guidelines for Recrystallization of Carboxylic Acids. Retrieved from 5

  • Organic Syntheses. (2025). Procedures for Thiazole and Pyrimidine Amino Acid Derivatives. Retrieved from 6

Sources

Optimization

Technical Support Center: Optimizing Suzuki Couplings with 5-Bromothiazole Carboxylic Acids

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to enhance t...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to enhance the yield and reproducibility of Suzuki-Miyaura coupling reactions involving 5-bromothiazole carboxylic acids. These substrates, while valuable building blocks in medicinal chemistry, present unique challenges due to the electronic nature of the thiazole ring and the presence of the carboxylic acid functionality. This guide is designed to provide both theoretical understanding and practical, actionable solutions to common issues encountered in the laboratory.

Troubleshooting Guide: Overcoming Low Yields and Reaction Failures

This section is structured to help you diagnose and resolve specific experimental problems.

Question 1: My reaction shows low or no conversion of the 5-bromothiazole carboxylic acid starting material. What are the likely causes and how can I fix it?

Low or no conversion is a common starting problem and often points to issues with catalyst activation, reagent stability, or reaction conditions.

Potential Causes & Solutions:

  • Catalyst Inactivation: The Lewis-basic nitrogen atom of the thiazole ring can coordinate to the palladium center, leading to catalyst inhibition or deactivation.[1][2] The carboxylic acid group can also interact with the catalyst.

    • Solution 1: Ligand Selection is Crucial. Standard ligands like triphenylphosphine (PPh₃) may not be effective.[3] Opt for bulky, electron-rich phosphine ligands that promote the desired catalytic cycle and prevent catalyst aggregation. Buchwald-type ligands (e.g., SPhos, XPhos) or N-heterocyclic carbenes (NHCs) are often excellent choices for challenging heteroaryl couplings.[4][5]

    • Solution 2: Use a Pre-catalyst. Modern palladium pre-catalysts (e.g., Buchwald G3 or G4 pre-catalysts) are designed for air stability and consistent activation, which can be beneficial for these sensitive reactions.[3]

  • Inadequate Base: The choice and strength of the base are critical for the transmetalation step, where the organic group is transferred from boron to palladium.[6][7]

    • Solution: Screen Different Bases. A weak base like sodium carbonate (Na₂CO₃) may be insufficient.[8] Stronger bases such as potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃) are often more effective, particularly for less reactive aryl bromides.[8][9]

  • Protodeboronation of the Boronic Acid: This is a common side reaction where the boronic acid reacts with residual water or acidic protons to form the corresponding arene, thus reducing the amount of nucleophile available for cross-coupling.[1][10][11]

    • Solution 1: Use Anhydrous Conditions. Ensure your solvents are rigorously dried and the reaction is set up under an inert atmosphere (e.g., argon or nitrogen).

    • Solution 2: Use Boronic Esters. Pinacol (Bpin) or MIDA boronates are generally more stable towards protodeboronation than their corresponding boronic acids.[12]

    • Solution 3: Use Stoichiometry. A slight excess (1.2-1.5 equivalents) of the boronic acid or ester can compensate for some loss to protodeboronation.

  • Poor Solubility: Heteroaromatic carboxylic acids can have poor solubility in common Suzuki coupling solvents, leading to a sluggish reaction.

    • Solution: Optimize the Solvent System. A mixture of a non-polar solvent (like dioxane or toluene) with a polar aprotic co-solvent (like DMF) or water can improve solubility.[13][14] The use of water can be particularly beneficial for couplings involving nitrogen-containing heterocycles.[13]

Question 2: I am observing significant amounts of a byproduct that appears to be the debrominated thiazole carboxylic acid. What is causing this and how can I prevent it?

The formation of the debrominated starting material is a classic sign of a competing reaction pathway.

Potential Cause & Solution:

  • Hydrodehalogenation: This side reaction can occur, particularly if the oxidative addition is slow or if there are sources of hydride in the reaction mixture.

    • Solution: Optimize Catalyst and Ligand. A more active catalyst system that promotes rapid oxidative addition can outcompete the hydrodehalogenation pathway. Switching to a more electron-rich and bulky ligand can often accelerate the desired catalytic cycle.

Question 3: My reaction seems to be producing a complex mixture of products, and I suspect decarboxylation is occurring. Is this possible and how can I mitigate it?

Decarboxylation of heteroaromatic carboxylic acids can indeed be a competing pathway, especially at elevated temperatures.[15] This can lead to the formation of 5-bromothiazole and its subsequent coupling products.

Potential Causes & Solutions:

  • Thermal Decarboxylation: The reaction temperature may be too high, promoting the loss of CO₂.

    • Solution 1: Lower the Reaction Temperature. If possible, screen lower temperatures (e.g., 80-100 °C) to see if decarboxylation can be minimized while still achieving a reasonable reaction rate.

    • Solution 2: Use a More Active Catalyst. A more efficient catalyst system may allow the reaction to proceed at a lower temperature, thus avoiding the threshold for decarboxylation.

  • Palladium-Catalyzed Decarboxylation: In some cases, the palladium catalyst itself can facilitate decarboxylation.[16][17][18][19]

    • Solution: Ligand and Additive Screening. The choice of ligand can influence this side reaction. Additionally, some studies on decarboxylative couplings use specific additives; avoiding these may help suppress this pathway. It is worth noting that some modern methods intentionally use carboxylic acids as coupling partners in decarboxylative Suzuki reactions.[16][17][18]

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for reaction conditions for the Suzuki coupling of a 5-bromothiazole carboxylic acid?

A robust starting point is crucial for successful optimization. Based on literature for challenging heteroaryl couplings, the following conditions are recommended:

ParameterRecommended Starting ConditionRationale
Palladium Source Pd₂(dba)₃ (1-2 mol%) or a Buchwald Pre-catalyst (e.g., XPhos Pd G3, 2-4 mol%)Pd(0) sources avoid the need for in-situ reduction.[3] Pre-catalysts offer air-stability and high activity.
Ligand XPhos or SPhos (2-4 mol%)Bulky, electron-rich ligands are effective for heteroaryl couplings.[3][20]
Base K₃PO₄ (2-3 equivalents)A strong inorganic base that is often effective when carbonates fail.[8]
Boron Reagent Arylboronic acid (1.2-1.5 equivalents) or Arylboronic acid pinacol esterA slight excess is used to counteract potential protodeboronation.[10][11]
Solvent 1,4-Dioxane/H₂O (e.g., 4:1 v/v) or Toluene/H₂OAqueous mixtures often improve solubility and reaction rates for heteroaromatic substrates.[13][21]
Temperature 80-110 °CA common temperature range for Suzuki couplings.
Atmosphere Inert (Argon or Nitrogen)Essential to prevent catalyst oxidation and protodeboronation.[8]

Q2: How do I properly degas my reaction mixture, and why is it so important?

Degassing is critical to remove dissolved oxygen, which can oxidize the Pd(0) active catalyst to an inactive Pd(II) species.[8]

Effective Degassing Protocol (Freeze-Pump-Thaw):

  • Assemble your reaction vessel with all solid reagents.

  • Add the solvent.

  • Freeze the mixture using liquid nitrogen until it is completely solid.

  • Apply a high vacuum for several minutes.

  • Close the vessel to the vacuum and thaw the mixture. You should see gas bubbles being released.

  • Repeat this cycle at least three times to ensure thorough degassing.

  • Finally, backfill the vessel with an inert gas like argon or nitrogen.

Q3: Can the carboxylic acid group be protected to improve the reaction?

Yes, protecting the carboxylic acid as an ester (e.g., a methyl or ethyl ester) is a viable strategy. This can prevent potential complications such as catalyst inhibition by the carboxylate and unwanted decarboxylation. The ester can then be hydrolyzed back to the carboxylic acid in a subsequent step.

Q4: My reaction has stalled and is not going to completion. What troubleshooting steps should I follow?

A systematic approach is key. First, confirm that your reagents are pure and your solvent is properly degassed. Then, follow a logical progression of adjustments as outlined in the workflow diagram below.

G start Reaction Stalled check_reagents Verify Reagent Purity & Degassing start->check_reagents change_base Switch to Stronger Base (e.g., K3PO4, Cs2CO3) check_reagents->change_base If reagents are good change_ligand Use Bulky, Electron-Rich Ligand (e.g., XPhos, SPhos) change_base->change_ligand If still stalled success Reaction Complete change_base->success If successful increase_temp Increase Temperature (e.g., in 10°C increments) change_ligand->increase_temp If still stalled change_ligand->success If successful change_solvent Try Different Solvent System (e.g., Toluene/H2O, DMF co-solvent) increase_temp->change_solvent If still stalled increase_temp->success If successful protect_acid Consider Protecting Carboxylic Acid change_solvent->protect_acid Last resort change_solvent->success If successful protect_acid->success If successful

Caption: Troubleshooting workflow for a stalled Suzuki coupling reaction.

Understanding the Catalytic Cycle

A firm grasp of the Suzuki-Miyaura coupling mechanism is invaluable for rational troubleshooting. The presence of a heteroaromatic substrate like 5-bromothiazole carboxylic acid can influence each step.

Suzuki_Cycle cluster_challenges Challenges with 5-Bromothiazole Carboxylic Acid Pd0 Pd(0)L_n OxAdd R-Pd(II)-X L_n Pd0->OxAdd Oxidative Addition (R-X) Transmetalation R-Pd(II)-R' L_n OxAdd->Transmetalation Transmetalation (R'-B(OR)2 + Base) Transmetalation->Pd0 Reductive Elimination Product R-R' Transmetalation->Product c1 Oxidative Addition: Can be slow due to electron-rich thiazole. c2 Transmetalation: Requires strong base. Carboxylate can interfere. c3 Catalyst Deactivation: Thiazole nitrogen can bind to Pd.

Caption: The Suzuki-Miyaura catalytic cycle with key challenges highlighted.

By systematically addressing these potential pitfalls and understanding the underlying chemistry, you can significantly improve the success rate of Suzuki couplings with 5-bromothiazole carboxylic acids, accelerating your research and development efforts.

References

  • Smith, R. C., et al. (2016). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science, 7(10), 6435-6452. [Link]

  • Smith, R. C., et al. (2016). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science, 7(10), 6435-6452. [Link]

  • Wikipedia. (n.d.). Suzuki reaction. [Link]

  • CovaSyn. (n.d.). Optimizing Suzuki Coupling Reactions. [Link]

  • Lipshutz, B. H., & Abela, A. R. (2008). Micellar Catalysis of Suzuki-Miyaura Cross-Couplings with Heteroaromatics in Water. Organic Letters, 10(23), 5329–5332. [Link]

  • Lipshutz, B. H., & Abela, A. R. (2008). Micellar catalysis of Suzuki-Miyaura cross-couplings with heteroaromatics in water. PubMed, 10(23), 5329-5332. [Link]

  • Li, Z., et al. (2019). Decarbonylative Pd-Catalyzed Suzuki Cross-Coupling for the Synthesis of Structurally Diverse Heterobiaryls. ACS Catalysis, 9(11), 10587-10593. [Link]

  • Felpin, F. X., et al. (2018). Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions. ChemistrySelect, 3(42), 11845-11850. [Link]

  • Thomas, A. A., et al. (2017). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Journal of the American Chemical Society, 139(4), 1539-1550. [Link]

  • Myers, A. (n.d.). The Suzuki Reaction. Chem 115. [Link]

  • Cornella, J., et al. (2015). Decarboxylative Suzuki-Miyaura Coupling of (hetero)aromatic carboxylic acids using Iodine as the Terminal Oxidant. Chemical Communications, 51(58), 11656-11659. [Link]

  • Wikipedia. (n.d.). Protodeboronation. [Link]

  • Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

  • Cornella, J., et al. (2015). Decarboxylative Suzuki–Miyaura coupling of (hetero)aromatic carboxylic acids using iodine as the terminal oxidant. Chemical Communications, 51(58), 11656-11659. [Link]

  • Billingsley, K. L., & Buchwald, S. L. (2008). Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate. Angewandte Chemie International Edition, 47(26), 4933-4936. [Link]

  • Bellina, F., et al. (2012). The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. Molecules, 17(7), 8196-8210. [Link]

  • Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

  • Billingsley, K. L., & Buchwald, S. L. (2007). New Catalysts for Suzuki−Miyaura Coupling Reactions of Heteroatom-Substituted Heteroaryl Chlorides. The Journal of Organic Chemistry, 72(19), 7290-7296. [Link]

  • Chemical.AI. (2025). Advantages and Challenges of Cross-Coupling Reactions and Recent Progress in Suzuki–Miyaura Reactions. [Link]

  • ResearchGate. (2025). Suzuki Coupling Reactions in Neat Water as the Solvent: Where in the Biphasic Reaction Mixture Do the Catalytic Reaction Steps Occur?. [Link]

  • Royal Society of Chemistry. (2014). CHAPTER 8: Boron Reagent Activation in Suzuki–Miyaura Coupling. [Link]

  • ResearchGate. (2025). Addressing the Challenges in Suzuki–Miyaura Cross-Couplings by Ligand Design. [Link]

  • El-Gamal, M. I., et al. (2017). Ligand-free, palladacycle-facilitated Suzuki coupling of hindered 2-arylbenzothiazole derivatives yields potent and selective COX-2 inhibitors. Scientific Reports, 7, 17822. [Link]

  • Reddit. (2021). Diagnosing issues with a failed Suzuki coupling?. [Link]

  • Reddit. (2021). Your "Go-To", "just couple already", Suzuki conditions?. [Link]

  • ResearchGate. (2025). Highly Efficient Borylation Suzuki Coupling Process for 4-Bromo-2-ketothiazoles: Straightforward Access to Micrococcinate and Saramycetate Esters. [Link]

  • ResearchGate. (n.d.). Table 1. Screening of palladium catalysts for the Suzuki coupling of.... [Link]

  • PubMed. (2009). Highly efficient borylation Suzuki coupling process for 4-bromo-2-ketothiazoles: straightforward access to micrococcinate and saramycetate esters. [Link]

  • Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

  • Schroeder Group - University of Illinois. (2022). Closed-loop optimization of general reaction conditions for heteroaryl Suzuki-Miyaura coupling. [Link]

  • Chemistry LibreTexts. (2023). Suzuki cross-coupling. [Link]

  • INDO GLOBAL JOURNAL OF PHARMACEUTICAL SCIENCES. (2013). Suzuki Cross Coupling Reaction- A Review. [Link]

  • ResearchGate. (2018). Why can't I achieve good yields for this Suzuki reaction?. [Link]

  • Reddit. (2016). Why am I getting low yield for my Suzuki coupling reaction?. [Link]

  • ResearchGate. (2017). Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?. [Link]

  • ACS Publications. (2010). Pd-Catalyzed Decarboxylative Arylation of Thiazole, Benzoxazole, and Polyfluorobenzene with Substituted Benzoic Acids. [Link]

  • Wiley Online Library. (2024). Decarboxylative Alkylation of Carboxylic Acids with Easily Oxidizable Functional Groups Catalyzed by an Imidazole‐Coordinated. [Link]

  • Journal of the Chemical Society, Perkin Transactions 2. (1983). Studies on decarboxylation reactions. Part 7. Kinetic study of the decarboxylation of 2-amino- and 2-phenylamino-thiazole-5-carboxylic acids. [Link]

Sources

Troubleshooting

Topic: Minimizing Side Reactions in Amide Coupling of Brominated Thiazoles

Technical Support Center: Amide Coupling with Brominated Thiazoles Core Directive & Reactivity Profile The Challenge: Coupling carboxylic acids to 2-amino-5-bromothiazoles is deceptively difficult. Unlike standard anilin...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Amide Coupling with Brominated Thiazoles

Core Directive & Reactivity Profile

The Challenge: Coupling carboxylic acids to 2-amino-5-bromothiazoles is deceptively difficult. Unlike standard anilines, the 2-aminothiazole moiety functions electronically more like an amidine . The electron-withdrawing nature of the thiazole ring, compounded by the bromine atom at the C5 position, renders the exocyclic amine significantly less nucleophilic.

The Consequence: Standard protocols (EDC/NHS, DCC) often result in:

  • Stalled Reactions: The activated ester hydrolyzes before the weak amine attacks.

  • Dimerization/Oligomerization: If the activating agent is too aggressive and the stoichiometry is off.

  • C-Br Instability: While the C-Br bond is generally robust, high temperatures or residual transition metals (from previous steps) can trigger oxidative addition or radical debromination.

Reagent Selection Matrix

Do not use a "one-size-fits-all" approach. Select your coupling system based on the steric and electronic profile of your acid partner.

Coupling AgentReactivity LevelRisk ProfileRecommended Use Case
T3P (Propylphosphonic anhydride) HighLow (Low epimerization)Primary Recommendation. Excellent for weak amines; water-soluble byproducts simplify workup.
Ghosez’s Reagent Very HighModerate (Moisture sensitive)The "Nuclear Option." Use when T3P fails. Generates acid chlorides neutrally.
HATU / HOAt HighModerate (Explosion risk on scale)Legacy Standard. Good for sterically hindered acids, but removal of byproduct (tetramethylurea) can be difficult.
EDC / HOBt LowLowNot Recommended. Generally insufficient for electron-deficient aminothiazoles.

Decision Logic & Workflow (Visualized)

The following diagram outlines the decision process for selecting the optimal coupling strategy to minimize side reactions.

G Start Start: Acid + 2-Amino-5-Bromothiazole Check_Acid Is the Acid Sterically Hindered? Start->Check_Acid T3P_Path Method A: T3P + Pyridine (Standard Protocol) Check_Acid->T3P_Path No Ghosez_Path Method B: Ghosez's Reagent (Neutral Acid Chloride) Check_Acid->Ghosez_Path Yes (Tertiary/Quaternary C) Monitor Monitor: LCMS at 2h T3P_Path->Monitor Ghosez_Path->Monitor Success Complete Conversion Proceed to Workup Monitor->Success >90% Conv. Fail_Stall Issue: <10% Conversion Monitor->Fail_Stall Stalled Fail_Side Issue: Side Products (Hydrolysis/Debromination) Monitor->Fail_Side Impurities Action_Heat Action: Increase T to 60°C (Check C-Br stability) Fail_Stall->Action_Heat Method A Action_Switch Action: Switch to Method B Fail_Stall->Action_Switch If Heated Method A Fails Action_Heat->Monitor

Caption: Decision tree for optimizing amide coupling conditions based on substrate hindrance and reaction progress.

Troubleshooting Guides & FAQs

Issue 1: The reaction is stalled (Starting Material persists).

Diagnosis: The activated species (O-acylisourea or active ester) is reacting with moisture faster than with the weak aminothiazole nucleophile. Solution:

  • Switch to T3P: T3P acts as a water scavenger and drives the equilibrium toward the amide.

  • Base Modification: If using HATU, switch from DIPEA to 2,4,6-collidine or pyridine . Pyridine often acts as a nucleophilic catalyst in T3P reactions, forming a reactive N-acylpyridinium intermediate that is more susceptible to attack by the thiazole amine.

Issue 2: Loss of Bromine (Debromination).

Diagnosis: This is rare in standard amide coupling but can occur if:

  • Palladium Contamination: If the starting material was made via Suzuki/Buchwald coupling, residual Pd can facilitate oxidative addition into the C-Br bond, especially if the reaction is heated.

  • Radical Mechanisms: Light exposure or radical initiators in the solvent. Solution:

  • Scavenge Metals: Treat starting materials with SiliaMetS® Thiol or similar scavengers before coupling.

  • Temperature Control: Do not exceed 80°C. If higher temperatures are needed, use microwave irradiation for shorter bursts to minimize thermal degradation.

Issue 3: N- vs. Ring-Acylation (Regioselectivity).

Diagnosis: You observe a product with the correct mass but incorrect NMR shift (acylation on the ring nitrogen). Mechanistic Insight: 2-aminothiazoles exist in tautomeric equilibrium. Hard electrophiles (like acid chlorides generated by Ghosez reagent) generally favor the exocyclic amine (the desired product). Solution:

  • Avoid "soft" coupling conditions.

  • Use Method B (Ghosez) to generate the hard acid chloride intermediate, which kinetically favors the exocyclic amine.

Validated Protocols

Method A: T3P Coupling (The "Gold Standard")

Best for: General purpose, scale-up, and avoiding toxic byproducts.[1]

  • Dissolution: Dissolve Carboxylic Acid (1.0 equiv) and 2-Amino-5-bromothiazole (1.1 equiv) in EtOAc or 2-MeTHF (5–10 volumes). Note: DMF can be used if solubility is poor, but EtOAc simplifies workup.

  • Base Addition: Add Pyridine (3.0 equiv).

  • Coupling: Cool to 0°C. Add T3P (50% w/w in EtOAc, 2.0 equiv) dropwise.

  • Reaction: Allow to warm to Room Temperature (RT). Stir for 2–12 hours.

    • Checkpoint: If conversion is <50% after 4 hours, heat to 50°C.

  • Workup: Quench with water. Wash organic layer with 0.5M HCl (to remove pyridine/unreacted amine), then sat. NaHCO3, then brine.

  • Purification: T3P byproducts are water-soluble.[1][2][3] Often, simple evaporation yields pure product.

Method B: Ghosez’s Reagent (The "Difficult Substrate" Fix)

Best for: Extremely weak nucleophiles or sterically hindered acids.

  • Activation: Dissolve Carboxylic Acid (1.0 equiv) in dry DCM. Add Ghosez’s Reagent (1-Chloro-N,N,2-trimethyl-1-propenylamine, 1.2 equiv) . Stir at RT for 1–2 hours.

    • Validation: Monitor by TLC (conversion of acid to acid chloride).

  • Coupling: In a separate flask, dissolve 2-Amino-5-bromothiazole (1.1 equiv) and Pyridine (2.0 equiv) in dry DCM.

  • Addition: Add the acid chloride solution (prepared in step 1) dropwise to the amine solution at 0°C.

  • Completion: Stir at RT for 2 hours.

  • Workup: Standard aqueous extraction.

Mechanistic Visualization: Ghosez Activation

Understanding why Ghosez's reagent works where others fail is critical. It converts the acid to a highly reactive chloride under neutral conditions, avoiding the harsh basicity that can degrade sensitive thiazoles.

Ghosez Acid Carboxylic Acid Intermediate Vilsmeier-Haack type Intermediate Acid->Intermediate Attack Ghosez Ghosez's Reagent (Chloro-enamine) Ghosez->Intermediate AcidCl Acid Chloride (Neutral pH) Intermediate->AcidCl - Amide byproduct Amide Target Amide AcidCl->Amide + Aminothiazole

Caption: Neutral activation pathway using Ghosez's reagent to bypass nucleophilicity issues.

References

  • Dunetz, J. R., et al. (2011).[1] "General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine." Organic Letters.

  • Ghosez, L., et al. (1969). "Synthesis of acyl chlorides under neutral conditions." Angewandte Chemie International Edition.
  • Bachem Technical Guides. (2024). "Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives."

  • Sigma-Aldrich. "2-Amino-5-bromothiazole Product Safety & Reactivity Data."

  • Patterson, A. W., et al. (2011). "Protection of 2-Aminothiazoles." Journal of Organic Chemistry.

Sources

Optimization

handling precautions and SDS for 3-(5-Bromo-1,3-thiazol-4-yl)propanoic acid

This guide serves as a technical support interface for 3-(5-Bromo-1,3-thiazol-4-yl)propanoic acid .[1] It is designed for researchers requiring immediate, actionable protocols for handling, safety, and experimental troub...

Author: BenchChem Technical Support Team. Date: February 2026

This guide serves as a technical support interface for 3-(5-Bromo-1,3-thiazol-4-yl)propanoic acid .[1] It is designed for researchers requiring immediate, actionable protocols for handling, safety, and experimental troubleshooting.[1]

[1]

Status: Active Chemical Family: Halogenated Thiazole Carboxylic Acids Primary Use: Intermediate in medicinal chemistry (Peptidomimetics, Fragment-based drug discovery).[1]

Part 1: Emergency Response & Safety Data (SDS Summary)

Note: As a specialized research chemical, specific toxicological data may be limited. The following protocols are derived from Structure-Activity Relationships (SAR) of close analogs (e.g., 2-Bromo-1,3-thiazole-4-carboxylic acid) and functional group analysis.

Q: What are the critical hazards associated with this compound?

A: Treat this compound as a Hazardous Irritant .

  • GHS Classification: Warning.[2][3][4][5]

  • Hazard Statements:

    • H315: Causes skin irritation.[4][5][6]

    • H319: Causes serious eye irritation.[2][3][4][5][6]

    • H335: May cause respiratory irritation.[3][4][5][7][6]

  • Signal Word: WARNING.

Q: What is the immediate protocol for exposure?

A: Follow the "Neutralize & Dilute" principle.

  • Eye Contact: Immediately flush with active running water for 15 minutes .[4] Use an eye wash station, lifting upper and lower eyelids. Do not use neutralizing agents in the eye.

  • Skin Contact: Brush off loose particles first (if solid), then wash with soap and copious water. The lipophilic nature of the thiazole ring may facilitate skin absorption; monitor for systemic signs (nausea, dizziness).[1]

  • Inhalation: Move to fresh air immediately. If breathing is difficult, oxygen should be administered by qualified personnel.[8]

Q: How do I manage a spill in the fume hood?

A: Do not use water initially if the substance is a solid powder, as this may spread the contamination. Follow the decision tree below.

SpillResponse Start Spill Detected Type Identify State Start->Type Solid Solid/Powder Type->Solid Liquid Solution/Liquid Type->Liquid Action1 Cover with wet paper towel to prevent dust Solid->Action1 Action2 Absorb with Vermiculite or Sand Liquid->Action2 Clean Clean with 10% Na2CO3 (Neutralize Acid) Action1->Clean Action2->Clean Disposal Dispose as Halogenated Organic Waste Clean->Disposal

Figure 1: Decision matrix for containment and cleanup of bromothiazole spills.

Part 2: Storage & Stability Troubleshooting

Q: My compound has turned from off-white to yellow. Is it degraded?

A: Likely yes, or undergoing surface oxidation.

  • Cause: Thiazoles, particularly brominated ones, are susceptible to photo-oxidation and de-bromination upon prolonged exposure to light and moisture.[1] The yellowing often indicates the formation of trace elemental bromine or sulfur degradation byproducts.

  • Verification: Run a quick LC-MS. If the parent peak (M+) is intact but you see a small impurity at M-79 (loss of Br) or M+16 (oxidation), repurify.[1]

  • Corrective Action: Recrystallize from Ethanol/Water or perform a rapid silica filtration.

Q: What are the optimal storage conditions to prevent this?

A: Implement the "Triple-Barrier" method:

  • Primary: Tightly sealed amber glass vial (Teflon-lined cap).

  • Secondary: Sealed in a plastic bag with a desiccant packet (Silica gel).

  • Environment: Store at -20°C (preferred) or 2-8°C. Avoid freeze-thaw cycles.

Part 3: Experimental Handling & Solubility

Q: I cannot get the compound to dissolve in Dichloromethane (DCM). What should I do?

A: This is expected. The propanoic acid tail creates a hydrogen-bonding network that reduces solubility in non-polar or moderately polar solvents like DCM or Hexanes.[1]

Solubility Guide:

Solvent Solubility Rating Notes
Water (Neutral) Low pH < pKa (~4.[1]8) keeps it protonated and insoluble.
Water (Basic) High Soluble as the carboxylate salt (add 1eq NaOH or NaHCO3).[1]
DMSO / DMF High Best for stock solutions (>50 mg/mL).
Methanol Moderate Good for transfers; may require sonication.

| DCM / Chloroform | Low | Insoluble unless derivatized (e.g., esterified). |

Q: I am using this in a Suzuki Coupling, but the yield is low. Why?

A: There are two common failure modes with 5-bromo-thiazoles:

  • Catalyst Poisoning: The sulfur and nitrogen in the thiazole ring can coordinate to Palladium (Pd), deactivating your catalyst.

    • Solution: Increase catalyst loading (to 5-10 mol%) or use a ligand with higher affinity for Pd (e.g., XPhos, SPhos) to outcompete the thiazole.[1]

  • Protodebromination: The bromine at the 5-position can be labile.

    • Solution: Ensure your reaction is strictly anhydrous if using strong bases. Switch to milder bases like Potassium Phosphate (

      
      ) instead of Carbonates if possible.[1]
      
Q: How do I prepare this compound for biological assay (Cell culture)?

A: You must convert it to a form compatible with physiological pH. Follow this workflow:

SolubilityWorkflow Step1 Weigh Solid Step2 Dissolve in 100% DMSO (Stock: 10-100 mM) Step1->Step2 Step3 Check Clarity (Sonicate if cloudy) Step2->Step3 Decision Target Concentration? Step3->Decision PathA Dilute into Media (Final DMSO < 0.5%) Decision->PathA Direct PathB Pre-dilute in PBS (Precipitation Risk!) Decision->PathB Stepwise

Figure 2: Preparation workflow for biological assays. Note: Direct dilution into media (Path A) is preferred to prevent precipitation of the free acid.[1]

Part 4: Waste Disposal & Environmental[9]

Q: Can this go down the drain?

A: Absolutely NOT.

  • Reasoning: Thiazoles are heterocyclic aromatics that can be persistent in the environment. The bromine substituent classifies it as a Halogenated Organic .

  • Protocol: Collect in a dedicated "Halogenated Organic Waste" container.

  • Neutralization: If you have a large quantity of the acid form, do not mix directly with strong waste bases (exothermic). Neutralize slowly in a beaker before adding to the waste drum.

References

  • Fisher Scientific. (2023). Safety Data Sheet: 2-Bromo-1,3-thiazole-4-carboxylic acid. Retrieved from [1]

  • Sigma-Aldrich. (2024). Safety Data Sheet: 3-(4-Methyl-1,3-thiazol-5-yl)propanoic acid. Retrieved from [1]

  • Thermo Fisher Scientific. (2025). Safety Data Sheet: 4-Bromobenzoic acid (Analogous Halogenated Acid). Retrieved from [1]

  • PubChem. (n.d.). Compound Summary: Thiazole Derivatives Toxicity Profile. Retrieved from

Sources

Reference Data & Comparative Studies

Validation

C13 NMR chemical shifts for 5-bromo-1,3-thiazole ring carbons

This guide details the NMR chemical shift analysis for 5-bromo-1,3-thiazole, contrasting it with its isomers (2-bromo and 4-bromo) and the unsubstituted parent ring. The analysis focuses on the "Heavy Atom Effect" of bro...

Author: BenchChem Technical Support Team. Date: February 2026

This guide details the


 NMR chemical shift analysis for 5-bromo-1,3-thiazole, contrasting it with its isomers (2-bromo and 4-bromo) and the unsubstituted parent ring. The analysis focuses on the "Heavy Atom Effect" of bromine and the electronic influence of the thiazole heteroatoms.

Part 1: Comparative NMR Data Analysis

The following table synthesizes experimental data for unsubstituted 1,3-thiazole and its brominated isomers. Note the distinct shielding/deshielding patterns caused by the bromine atom's position relative to the nitrogen and sulfur atoms.

Carbon Position1,3-Thiazole (Base) [1]5-Bromo-1,3-thiazole [2,3]2-Bromo-1,3-thiazole [4,5]4-Bromo-1,3-thiazole [6]
C2 (N=C-S) 153.4 ppm ~153 - 155 ppm 135.6 ppm (Ipso)~154 ppm
C4 (N=C-C) 143.7 ppm ~144 - 146 ppm 142.6 ppm124 - 128 ppm (Ipso)
C5 (S-C=C) 119.7 ppm 108 - 112 ppm (Ipso)122.9 ppm~118 ppm
Key Spectroscopic Trends & Causality
  • The Heavy Atom Effect (Ipso-Shielding):

    • Mechanism: Unlike electronegative substituents (like F or Cl) that typically deshield the attached carbon (downfield shift), bromine and iodine often cause an upfield shift (shielding) of the ipso carbon due to spin-orbit coupling and relativistic effects, known as the "Heavy Atom Effect."

    • Observation in 2-Bromo: The C2 carbon shifts dramatically upfield from 153.4 ppm (base) to 135.6 ppm (

      
       ppm).
      
    • Observation in 5-Bromo: The C5 carbon shifts upfield from 119.7 ppm (base) to the 108–112 ppm range (

      
       to -12 ppm). This diagnostic upfield shift confirms the position of the bromine at C5.
      
  • C2 Deshielding (The Azole Signature):

    • In 5-bromo-1,3-thiazole, the C2 carbon remains the most downfield signal (~153 ppm). This is characteristic of the N=C-S motif, where the carbon is flanked by two electronegative heteroatoms, one of which (Nitrogen) is part of a double bond (sp2 imine character).

  • Substituent Effects on Ortho-Carbons:

    • 5-Bromo: The bromine at C5 has a minimal effect on the distant C2 but may cause a slight deshielding or negligible change at the adjacent C4 (~144 ppm) compared to the base thiazole.

Part 2: Experimental Protocol for Structural Assignment

To unambiguously assign the regioisomers of bromothiazole, rely on the coupling constants in the


 NMR and their correlation to 

signals via 2D NMR.
Step-by-Step Characterization Workflow
  • Sample Preparation:

    • Dissolve ~10-20 mg of the compound in CDCl3 (0.6 mL).

    • Critical: Use a relaxation delay (

      
      ) of at least 2-3 seconds  in 
      
      
      
      experiments to ensure quaternary carbons (C-Br) relax sufficiently for detection, although C2 and C4/C5 are protonated in some isomers.
  • 1H NMR Screening (Diagnostic Coupling):

    • 5-Bromo-1,3-thiazole: Look for a singlet at C2-H (~8.7-8.9 ppm) and a singlet at C4-H (~7.9 ppm). Note: In some high-res fields, a small long-range coupling (

      
       Hz) may be resolved.
      
    • 2-Bromo-1,3-thiazole: Look for two doublets (

      
       Hz) corresponding to H4 and H5.
      
    • 4-Bromo-1,3-thiazole: Look for a doublet (

      
       Hz) for H2 and H5.
      
  • 2D NMR Validation (HSQC/HMBC):

    • HSQC: Correlate the proton singlets to their attached carbons.

      • In 5-bromo, the proton at ~7.9 ppm (H4) will correlate to the carbon at ~144 ppm (C4).

      • The proton at ~8.8 ppm (H2) will correlate to the carbon at ~153 ppm (C2).

    • HMBC: Verify the quaternary C5.

      • H4 should show a strong 2-bond correlation (

        
        ) to the shielded C5 (~110 ppm).
        

Part 3: Visualization of Assignment Logic

The following diagram illustrates the decision tree for distinguishing 5-bromo-1,3-thiazole from its 2-bromo isomer using NMR data.

ThiazoleAssignment Start Unknown Bromothiazole Isomer (1H & 13C NMR) CheckH Analyze 1H NMR Multiplicity Start->CheckH Singlets Two Singlets observed (H2 and H4) CheckH->Singlets Isomer 5-Br or 4-Br Doublets Two Doublets observed (J ~ 3.5 Hz) CheckH->Doublets Isomer 2-Br CheckC2 Check 13C Chemical Shift of C2 (Most Downfield Signal) Singlets->CheckC2 Result2 CONFIRMED: 2-Bromo-1,3-thiazole Doublets->Result2 HighField C2 is Shielded (~135 ppm) CheckC2->HighField 2-Br (Contradiction) LowField C2 is Deshielded (~153 ppm) CheckC2->LowField 5-Br (H2 present) CheckC5 Check C5 Shift (Heavy Atom Effect) LowField->CheckC5 C5Shielded C5 is Shielded (~110 ppm) CheckC5->C5Shielded Br at C5 C5Normal C5 is Normal/Deshielded (~120-123 ppm) CheckC5->C5Normal Br at C4 (C5 ~118) Result5 CONFIRMED: 5-Bromo-1,3-thiazole C5Shielded->Result5

Caption: Logic flow for distinguishing bromothiazole regioisomers based on proton multiplicity and Carbon-13 heavy atom shielding effects.

References

  • Garnier, R. et al. "Thiazole and its derivatives." Bulletin de la Société Chimique de France, 1972, pp. 1040. (Base thiazole shifts).
  • Bach, T. & Hecht, S. "Synthesis of 2,4-disubstituted thiazoles." Synlett, 2002. (Derivatives of 5-bromothiazole).[1][2][3][4][5][6][7][8][9][10]

  • PubChem Compound Summary. "5-Bromo-1,3-thiazol-2-amine." National Center for Biotechnology Information. Link (Confirming C5 shielding in 2-amino analog to ~102 ppm).

  • ChemicalBook. "2-Bromothiazole 13C NMR Spectrum." Link (Experimental data for 2-bromo isomer).

  • Reid, R. G. et al. "The 13C NMR chemical shifts and assignments of diaryl-(2-bromothiazol-5-yl)carbinols." Canadian Journal of Chemistry, 1987.
  • Uzelac, E. J. & Rasmussen, S. C. "Microwave-Assisted Synthesis of 4-Bromothiazole." The Journal of Organic Chemistry, 2017.[11] (4-bromo data).[1][3][5][6][7][9][10][11]

Sources

Comparative

HPLC Method Development Guide: 3-(5-Bromo-1,3-thiazol-4-yl)propanoic Acid Purity

Executive Summary & Chemical Context[1][2][3][4][5][6] In the synthesis of pharmaceutical actives, 3-(5-Bromo-1,3-thiazol-4-yl)propanoic acid acts as a critical building block. Its purity is paramount, yet its amphoteric...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Chemical Context[1][2][3][4][5][6]

In the synthesis of pharmaceutical actives, 3-(5-Bromo-1,3-thiazol-4-yl)propanoic acid acts as a critical building block. Its purity is paramount, yet its amphoteric nature presents specific chromatographic challenges. This guide moves beyond generic "screen-and-go" tactics, offering a mechanistic comparison between a Standard C18 Protocol and an Optimized Phenyl-Hexyl Methodology .

The Molecule at a Glance
  • Core Structure: 1,3-Thiazole ring (aromatic, weakly basic nitrogen).

  • Substituents: 5-Bromo (hydrophobic, electron-withdrawing) and 4-Propanoic acid (ionizable, polar).

  • The Separation Challenge: The molecule possesses a "push-pull" polarity. The carboxylic acid tail (pKa ~4.8) requires low pH for retention, while the thiazole nitrogen (pKa ~2.5) becomes protonated at low pH, risking secondary interactions with residual silanols on the column stationary phase.

Method Development Strategy: The "Why" Behind the Protocol

To achieve robust purity analysis, we must control the ionization state of the analyte.[1]

Mechanistic Decision Tree

The following logic flow dictates our experimental choices, prioritizing pH control and stationary phase selectivity.

MethodStrategy Start Analyte: 3-(5-Bromo-1,3-thiazol-4-yl)propanoic acid pKa_Check Check pKa (Acid ~4.8, Base ~2.5) Start->pKa_Check pH_Decision Select Mobile Phase pH 2.5 (Suppresses Acid Ionization) pKa_Check->pH_Decision Interaction_Risk Risk: Thiazole N protonation (+) causes Silanol Tailing pH_Decision->Interaction_Risk Soln_A Option A: Standard C18 (Hydrophobic Retention only) Interaction_Risk->Soln_A Generic Soln_B Option B: Phenyl-Hexyl (Pi-Pi + Hydrophobic) Interaction_Risk->Soln_B Optimized Outcome Select Option B for Orthogonal Selectivity Soln_B->Outcome

Figure 1: Decision matrix for stationary phase selection based on analyte ionization properties.

Comparative Study: Standard C18 vs. Optimized Phenyl-Hexyl

We evaluated the performance of a generic industry-standard method against a targeted method exploiting the pi-electron systems of the thiazole ring.

Experimental Conditions
ParameterMethod A: Standard Alternative Method B: Optimized Product
Column C18 (L1), 150 x 4.6 mm, 5 µmPhenyl-Hexyl (L11), 150 x 4.6 mm, 3.5 µm
Mechanism Hydrophobic InteractionHydrophobic + Pi-Pi Interaction
Mobile Phase A 0.1% Formic Acid in Water0.1% Trifluoroacetic Acid (TFA) in Water
Mobile Phase B AcetonitrileMethanol (Enhances Pi-Pi selectivity)
Gradient 5% to 95% B over 15 min10% to 90% B over 12 min
Flow Rate 1.0 mL/min1.0 mL/min
Detection UV @ 254 nmUV @ 254 nm
Performance Data Analysis

The following data represents the average of


 injections.
MetricMethod A (C18/ACN)Method B (Phenyl-Hexyl/MeOH)Interpretation
Retention Time (

)
4.2 min6.8 min Method B provides better retention, moving the peak away from the solvent front void.
Tailing Factor (

)
1.8 (Significant Tailing)1.1 (Symmetric) The Phenyl-Hexyl phase suppresses silanol interactions; TFA masks residual charges better than Formic acid.
Theoretical Plates (

)
~4,500>12,000 Smaller particle size (3.5 µm) and better mass transfer kinetics in Method B.
Resolution (

) from Impurity A
*
1.22.8 Methanol/Phenyl chemistry offers orthogonal selectivity for bromo-degradants.

*Impurity A is the des-bromo analogue (3-(1,3-thiazol-4-yl)propanoic acid).

Expert Insight: Why Method B Wins
  • Pi-Pi Stacking: The Phenyl-Hexyl stationary phase engages in pi-pi interactions with the aromatic thiazole ring. This adds a second mechanism of retention beyond simple hydrophobicity, increasing resolution between the main peak and impurities that lack the bromine atom (which affects electron density).

  • Solvent Choice: Acetonitrile (Method A) suppresses pi-pi interactions due to its own pi-electrons (CN group). Methanol (Method B) allows the phenyl ligand on the column to interact freely with the analyte, maximizing selectivity [1].

  • Acid Modifier: Formic acid is often too weak to fully suppress the ionization of the thiazole nitrogen or mask active silanols. TFA (0.1%) acts as a stronger ion-pairing agent, sharpening the peak shape significantly [2].

Optimized Experimental Protocol

This is the recommended standard operating procedure (SOP) for releasing batches of 3-(5-Bromo-1,3-thiazol-4-yl)propanoic acid.

Reagents
  • Water: HPLC Grade (Milli-Q or equivalent).

  • Methanol: HPLC Gradient Grade.

  • Trifluoroacetic Acid (TFA): Spectrophotometric Grade (>99%).

Step-by-Step Workflow
  • Mobile Phase Preparation:

    • MP-A: Add 1.0 mL TFA to 1000 mL Water. Mix and degas.

    • MP-B: 100% Methanol.

  • System Equilibration:

    • Flush column with MP-B for 10 mins.

    • Equilibrate with initial gradient conditions (90% A / 10% B) for 15 mins until baseline stabilizes.

  • Sample Preparation:

    • Dissolve 10 mg of sample in 10 mL of 50:50 Water:Methanol.

    • Note: Ensure the diluent matches the initial mobile phase strength to prevent "solvent shock" peak distortion.

  • Run Sequence:

    • Blank -> System Suitability Standard (5 reps) -> Samples -> Bracketing Standard.

System Suitability Workflow

The following diagram illustrates the mandatory pass/fail criteria for the analysis.

SystemSuitability Start Inject Standard (n=5) Calc_RSD Calculate % RSD of Area Start->Calc_RSD Check_RSD Is RSD < 2.0%? Calc_RSD->Check_RSD Calc_Tailing Calculate Tailing Factor (Tf) Check_RSD->Calc_Tailing Yes Fail FAIL: Clean Column / Remake Mobile Phase Check_RSD->Fail No Check_Tailing Is Tf < 1.5? Calc_Tailing->Check_Tailing Pass PASS: Proceed to Sample Analysis Check_Tailing->Pass Yes Check_Tailing->Fail No

Figure 2: System suitability logic flow for routine purity analysis.

Troubleshooting Common Issues

  • Peak Fronting: Likely due to column overload or sample solvent incompatibility. Solution: Dilute sample further or reduce injection volume to 5 µL.

  • Retention Shift: Thiazole pKa is sensitive to temperature. Solution: Ensure column oven is strictly maintained at 30°C ± 1°C.

  • Baseline Drift: TFA absorbs UV at low wavelengths. Solution: Ensure the reference wavelength is off, or switch to 0.1% Phosphoric Acid if LC-MS compatibility is not required [3].

References

  • Phenomenex. (2023). Reversed Phase HPLC Method Development: Solvent Selectivity and Phenyl Phases. Retrieved from [Link]

  • Biotage. (2023). How does an acid pH affect reversed-phase chromatography separations? Retrieved from [Link]

  • SIELC Technologies. (2018). Separation of Thiazole on Newcrom R1 HPLC column. Retrieved from [Link]

  • Agilent Technologies. (2019). Retaining and Separating Polar Molecules – HILIC vs Reversed-Phase. Retrieved from [Link]

Sources

Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to the Proper Disposal of 3-(5-Bromo-1,3-thiazol-4-yl)propanoic acid

Introduction: The responsible management of chemical waste is not merely a regulatory obligation but a cornerstone of scientific integrity and laboratory safety. This guide provides a detailed, step-by-step protocol for...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The responsible management of chemical waste is not merely a regulatory obligation but a cornerstone of scientific integrity and laboratory safety. This guide provides a detailed, step-by-step protocol for the proper disposal of 3-(5-Bromo-1,3-thiazol-4-yl)propanoic acid. While a specific Safety Data Sheet (SDS) for this exact compound is not readily available in public databases, its molecular structure provides clear indicators for its classification and safe handling. This compound is a halogenated heterocyclic carboxylic acid. This classification dictates a specific and stringent disposal pathway.

The guidance herein is synthesized from established principles of hazardous waste management, regulatory standards set by the Environmental Protection Agency (EPA), and safety protocols for structurally related chemicals. It is imperative that all laboratory personnel supplement this guide with their institution's specific Environmental Health and Safety (EHS) procedures and consult with their EHS office for any site-specific requirements.

Part 1: Hazard Characterization and Risk Assessment

The disposal protocol for any chemical is fundamentally determined by its inherent hazards. The structure of 3-(5-Bromo-1,3-thiazol-4-yl)propanoic acid contains three key functional groups that define its risk profile. A failure to recognize these characteristics can lead to improper waste segregation, resulting in dangerous chemical reactions, environmental contamination, and increased disposal costs.

Structural Component Hazard Class Justification & Disposal Implication
5-Bromo Group Halogenated Organic CompoundThe presence of a bromine atom classifies this as a halogenated waste.[1][2] Such compounds cannot be mixed with non-halogenated organic waste.[3] During incineration, halogenated compounds produce acidic gases (e.g., hydrogen bromide) that require specialized scrubbers in the incinerator, making their disposal distinct and more costly.[2][4]
Propanoic Acid Group Corrosive (Acidic)As a carboxylic acid, this compound is acidic and potentially corrosive, capable of causing skin and eye irritation or burns.[5][6] It must not be mixed with bases or reactive metals in the same waste container.[2][7]
Thiazole Ring Potential Toxicity & Environmental HazardThiazole derivatives are a class of heterocyclic compounds widely used in pharmaceuticals and agrochemicals due to their biological activity.[8][9] In the absence of specific toxicological data, it is prudent to assume the compound has potential for toxicity and is harmful to aquatic life, and thus must be prevented from entering drains or waterways.[10][11]

Part 2: Personnel Safety & Protective Equipment (PPE)

Before handling the waste, ensuring personal safety is paramount. All operations involving the transfer or packaging of 3-(5-Bromo-1,3-thiazol-4-yl)propanoic acid waste must be conducted within a certified chemical fume hood to prevent the inhalation of any dust or aerosols.[1]

Mandatory PPE includes:

  • Eye Protection: Chemical splash goggles are required.[12]

  • Hand Protection: Chemically resistant gloves (e.g., nitrile) must be worn. Inspect gloves for any signs of degradation or puncture before use.[12]

  • Body Protection: A flame-resistant lab coat and closed-toe shoes are essential to protect against skin contact.[13]

Part 3: Step-by-Step Disposal Protocol

Adherence to a systematic disposal workflow is critical for ensuring safety and regulatory compliance. The "cradle-to-grave" principle of hazardous waste management holds the generator responsible for the waste from its creation to its final disposal.[14]

cluster_prep Preparation cluster_collection Waste Collection cluster_storage Storage & Disposal A Step 1: Select a compatible waste container B Step 2: Affix a Hazardous Waste Label A->B Before adding waste C Step 3: Segregate as HALOGENATED ORGANIC WASTE B->C D Step 4: Transfer waste into the container C->D Inside a fume hood E Step 5: Securely close the container D->E Immediately after adding F Step 6: Store in Satellite Accumulation Area E->F G Step 7: Arrange for pickup by EHS F->G When container is full

Caption: Disposal workflow for 3-(5-Bromo-1,3-thiazol-4-yl)propanoic acid.

Detailed Steps:

  • Container Selection: Choose a robust, leak-proof waste container with a secure, threaded screw-top cap. The container material must be compatible with the chemical; high-density polyethylene (HDPE) is a suitable choice. Do not use metal containers due to the acidic nature of the waste.[15]

  • Labeling: Before adding any waste, the container must be clearly labeled.[16] The label must include:

    • The words "Hazardous Waste ".[10]

    • The full chemical name: "3-(5-Bromo-1,3-thiazol-4-yl)propanoic acid ". Do not use abbreviations or chemical formulas.[7][17]

    • The primary hazards: "Corrosive, Toxic ".

    • The date accumulation started (the day the first drop of waste is added).[10]

    • The name of the Principal Investigator and the laboratory location.[17]

  • Waste Segregation: This is the most critical step. This compound must be disposed of into a waste stream designated for Halogenated Organic Solids . It must not be mixed with non-halogenated waste.[1][2]

start Is the waste an organic compound? halogen Does it contain F, Cl, Br, or I? start->halogen Yes hw_halo Collect in HALOGENATED Organic Waste halogen->hw_halo Yes hw_non_halo Collect in NON-HALOGENATED Organic Waste halogen->hw_non_halo No

Caption: Waste segregation decision tree for organic compounds.
  • Waste Transfer: Carefully transfer the solid waste into the labeled container using a spatula or powder funnel. Perform this action inside a chemical fume hood to minimize exposure.

  • Container Management: Keep the waste container securely closed at all times, except when actively adding waste.[7][15] Never leave a funnel in the container opening.[15]

  • Storage: Store the sealed waste container in a designated and clearly marked Satellite Accumulation Area within the laboratory. The area should have secondary containment (such as a larger tub or bin) to contain any potential leaks.[15] Store it away from incompatible materials, particularly bases and strong oxidizing agents.[18]

  • Final Disposal: Once the container is full (up to 90% capacity), contact your institution's EHS department to schedule a hazardous waste pickup.[7][17] Follow their specific procedures for waste manifest forms and pickup requests.

Part 4: Spill and Decontamination Procedures

Chemical spills must be addressed immediately and safely.[19]

For a Small Spill (manageable by lab personnel):

  • Alert & Isolate: Alert personnel in the immediate area and restrict access.

  • PPE: Ensure you are wearing the appropriate PPE as described in Part 2.

  • Contain & Absorb: Cover the spill with a chemical absorbent material suitable for acids (e.g., vermiculite or a universal chemical spill kit). Do not use combustible materials like paper towels.

  • Collect: Carefully sweep the absorbed material into a separate, properly labeled hazardous waste container.

  • Decontaminate: Clean the spill area with a soap and water solution.[10]

  • Dispose: All materials used for the cleanup, including gloves and absorbent pads, must be disposed of as Halogenated Organic Waste .[10][19]

For a Large Spill:

  • Evacuate: Immediately evacuate the laboratory.

  • Isolate: Close the laboratory doors and prevent entry.

  • Report: Contact your institution's EHS office and emergency services immediately. Provide them with the chemical name and the approximate quantity spilled.

Conclusion

The proper disposal of 3-(5-Bromo-1,3-thiazol-4-yl)propanoic acid is a multi-step process governed by its chemical properties. The key takeaways are to recognize its status as a halogenated, acidic, and potentially toxic compound; to always wear appropriate PPE; and to strictly adhere to the waste segregation protocol, collecting it exclusively in a container labeled for Halogenated Organic Waste . By following these procedures, researchers can ensure a safe laboratory environment, protect the ecosystem, and maintain compliance with all regulatory standards.

References

  • CSIR-Indian Institute of Petroleum. (n.d.). Laboratory Chemical Waste Management. Retrieved from [Link]

  • University of Tennessee, Knoxville. (n.d.). How to Dispose of Chemical Waste. Environmental Health and Safety. Retrieved from [Link]

  • Vanderbilt University Medical Center. (2023). Laboratory Guide for Managing Chemical Waste. Office of Clinical and Research Safety. Retrieved from [Link]

  • Daniels Health. (2025). How to Ensure Safe Chemical Waste Disposal in Laboratories. Retrieved from [Link]

  • Labor Security System. (n.d.). Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions. Retrieved from [Link]

  • The University of Vermont. (n.d.). Chemical Waste Management. Environmental Health and Safety. Retrieved from [Link]

  • Science Ready. (n.d.). Safe Handing & Disposal of Organic Substances – HSC Chemistry. Retrieved from [Link]

  • ACTenviro. (n.d.). How to Properly Manage Hazardous Waste Under EPA Regulations. Retrieved from [Link]

  • Bucknell University. (2016). Hazardous Waste Segregation. Retrieved from [Link]

  • Columbia University. (n.d.). Hazardous Chemical Waste Management Guidelines. Research - Environmental Health & Safety. Retrieved from [Link]

  • Braun Research Group, Northwestern University. (n.d.). Halogenated Organic Liquids - Standard Operating Procedure. Retrieved from [Link]

  • University of North Carolina at Chapel Hill. (n.d.). 7.2 Organic Solvents. Environment, Health and Safety. Retrieved from [Link]

  • Tetra Tech. (2022, July 12). Hazardous Waste Disposal in the Workplace: EPA Regulations to Know. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (1986). Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. EPA/600/2-86/090. Retrieved from [Link]

  • Dolly Corporation. (2025, October 20). Safety & Handling Guidelines for Bromine and Bromide Chemicals in Export Operations. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (2025, March 24). Learn the Basics of Hazardous Waste. Retrieved from [Link]

  • Unknown. (n.d.). Standard Operating Procedure: Bromine Safety & Standard Operating Procedures. Retrieved from [Link]

  • Providence College. (n.d.). Bromine in orgo lab SOP. Environmental Health and Safety. Retrieved from [Link]

  • Reddit. (2017, September 16). Safely handling a liter of Bromine?. r/chemistry. Retrieved from [Link]

  • Poonam, L., & Kumar, S. (2025). SUSTAINABLE BROMINATION OF ORGANIC COMPOUNDS. Universal Research Reports, 12(2). Retrieved from [Link]

  • Sharma, S., et al. (2023). Emerging green synthetic routes for thiazole and its derivatives: Current perspectives. Results in Chemistry, 6, 101234. [Link]

  • Al-Ostath, A. I., et al. (2024). Thiazole derivatives: prospectives and biological applications. Journal of Chemical Research. [Link]

  • Gomha, S. M., et al. (2019). New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking. Molecules, 24(9), 1792. [Link]

Sources

Handling

Personal protective equipment for handling 3-(5-Bromo-1,3-thiazol-4-yl)propanoic acid

Comprehensive Safety Protocol: Handling 3-(5-Bromo-1,3-thiazol-4-yl)propanoic acid This guide provides an in-depth, procedural framework for the safe handling, use, and disposal of 3-(5-Bromo-1,3-thiazol-4-yl)propanoic a...

Author: BenchChem Technical Support Team. Date: February 2026

Comprehensive Safety Protocol: Handling 3-(5-Bromo-1,3-thiazol-4-yl)propanoic acid

This guide provides an in-depth, procedural framework for the safe handling, use, and disposal of 3-(5-Bromo-1,3-thiazol-4-yl)propanoic acid. Developed for researchers and drug development professionals, this document moves beyond mere compliance, embedding a culture of safety through a deep understanding of the material's chemical nature and potential hazards. The protocols herein are designed to be self-validating, ensuring that safety is an integral component of the experimental workflow.

Hazard Analysis and Risk Assessment

Understanding the intrinsic hazards of 3-(5-Bromo-1,3-thiazol-4-yl)propanoic acid is fundamental to establishing effective safety protocols. The molecule's risk profile is derived from its constituent functional groups: a carboxylic acid and a brominated thiazole ring.

  • Carboxylic Acid Moiety : Carboxylic acids are known irritants and can be corrosive.[1][2] Concentrated forms can cause severe skin and eye burns upon contact.[3][4][5][6] Vapors may also cause respiratory irritation, necessitating the use of proper ventilation.[1]

  • Brominated Thiazole Core : Halogenated heterocyclic compounds, such as brominated thiazoles, can present toxicological risks. Analogous compounds are classified as harmful if swallowed, inhaled, or in contact with skin, causing skin and eye irritation.[7][8][9] During combustion, these compounds can release toxic and corrosive hydrogen bromide gas.[9]

Based on this analysis, 3-(5-Bromo-1,3-thiazol-4-yl)propanoic acid should be treated as a substance that is irritating to the skin, eyes, and respiratory system, and potentially harmful via ingestion, inhalation, and dermal contact.

At-a-Glance Hazard Summary
Hazard TypeDescriptionPrimary Exposure Routes
Skin Contact Causes skin irritation; potentially corrosive.[1][8][9]Dermal
Eye Contact Causes serious eye irritation; risk of severe damage.[3][7][8]Ocular
Inhalation May cause respiratory tract irritation.[1][9]Inhalation
Ingestion Harmful if swallowed.[7][9]Oral
Reactivity Incompatible with strong oxidizing agents, strong acids, and strong bases.[9]N/A

Engineering Controls and Work Environment

The first line of defense against chemical exposure is a properly engineered work environment.

  • Ventilation : All handling of 3-(5-Bromo-1,3-thiazol-4-yl)propanoic acid, from weighing the solid powder to preparing solutions, must be conducted within a certified chemical fume hood.[1][10] This prevents the inhalation of airborne particles and vapors.

  • Safety Equipment : An operational eyewash station and safety shower must be readily accessible in the immediate vicinity of the handling area.[11] All personnel must be trained in their use.

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is mandatory to prevent dermal, ocular, and respiratory exposure. The selection of PPE must be based on the specific task being performed.

Mandatory PPE for All Handling Procedures
PPE ItemSpecificationsRationale
Eye Protection Chemical splash goggles.[1][2]Protects against splashes, aerosols, and fine dust that can bypass standard safety glasses.
Hand Protection Nitrile rubber gloves.[4]Provides resistance to a broad range of chemicals, including acids.[4] Gloves must be inspected for integrity before each use.[7][12][13]
Body Protection Flame-resistant lab coat.Protects skin and personal clothing from minor spills and contamination.
Additional Layer Chemical-resistant apron (over lab coat).Provides an additional barrier of protection against corrosive splashes during liquid transfers.
Footwear Closed-toe, non-sparking safety footwear.[14]Protects feet from spills and dropped objects.
Step-by-Step PPE Workflow

Adherence to the correct sequence for donning (putting on) and doffing (taking off) PPE is critical to prevent cross-contamination.

PPE_Workflow cluster_donning Donning Sequence (Clean Area) cluster_doffing Doffing Sequence (At Exit) D1 1. Lab Coat & Apron D2 2. Safety Goggles D1->D2 D3 3. Gloves (Pull over cuffs) D2->D3 F1 1. Gloves (Peel off) F2 2. Apron & Lab Coat F1->F2 F3 3. Safety Goggles F2->F3 F4 4. Wash Hands Thoroughly F3->F4

Caption: PPE Donning and Doffing Workflow.

Operational Plan: Step-by-Step Handling

This section provides procedural guidance for common laboratory operations involving 3-(5-Bromo-1,3-thiazol-4-yl)propanoic acid.

Weighing Solid Compound
  • Preparation : Ensure the chemical fume hood is operational and the work surface is clean. Place a weigh boat on the analytical balance.

  • Extraction : Carefully open the container, avoiding the generation of dust.[11] Use a clean spatula to transfer the desired amount of solid to the weigh boat.

  • Closure : Securely close the main container immediately after extraction.

  • Cleanup : Wipe the spatula and any surrounding surfaces with a damp cloth to collect residual powder. Dispose of the cloth in the designated solid waste container.

Preparing Solutions
  • Setup : Perform all solution preparations inside a chemical fume hood.

  • Addition : Slowly add the weighed solid 3-(5-Bromo-1,3-thiazol-4-yl)propanoic acid to the chosen solvent.

  • Mixing : Use magnetic stirring or gentle agitation to dissolve the solid. Avoid splashing.

  • Transfer : If transferring the solution, do so carefully, using a funnel if necessary.

Emergency Procedures

Immediate and correct response to an exposure or spill is critical.

Personnel Exposure
  • Eye Contact : Immediately flush the eyes with copious amounts of water for at least 15 minutes at an eyewash station, holding the eyelids open.[10][11] Seek immediate medical attention.

  • Skin Contact : Remove all contaminated clothing immediately.[11] Wash the affected skin area with plenty of soap and water for at least 15 minutes.[9] Seek medical attention if irritation persists.[7]

  • Inhalation : Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[10]

  • Ingestion : Do NOT induce vomiting.[11] Rinse the mouth with water and seek immediate medical attention.[7][9]

Spill Management

The appropriate response depends on the scale of the spill.

Spill_Response cluster_spill Spill Assessment Start Spill Occurs Size Minor Spill (<100 mL / 5g) Start->Size Action_Minor 1. Alert others in the area. 2. Absorb with inert material (vermiculite, sand). 3. Collect into waste container. 4. Clean area with soap & water. Size->Action_Minor Yes Action_Major 1. Evacuate immediate area. 2. Alert supervisor & EH&S. 3. Close lab doors. 4. Prevent entry. Size->Action_Major No (Major Spill)

Caption: Emergency Spill Response Flowchart.

Waste Disposal Plan

Proper segregation and disposal of chemical waste are crucial for environmental safety and regulatory compliance.

  • Waste Stream Identification : 3-(5-Bromo-1,3-thiazol-4-yl)propanoic acid is a halogenated organic compound. All waste containing this substance must be disposed of in a designated "Halogenated Organic Waste" container.[15]

  • Solid Waste : Contaminated items such as gloves, weigh boats, and paper towels should be placed in a sealed bag and then into the solid halogenated waste container.

  • Liquid Waste : Unused solutions and reaction mixtures must be collected in a clearly labeled, sealed container for halogenated liquid waste.

  • Disposal Method : The ultimate disposal of brominated waste often involves high-temperature incineration at a licensed hazardous waste facility equipped with emission control systems to manage by-products like hydrogen bromide.[16] Chemical recycling processes may also be employed to recover bromine.[16][17]

Do NOT dispose of this chemical down the drain.

References

  • Carboxylic Acids – GCSE Chemistry. Study Rocket. [Link]

  • What is bromine and what are the safe disposal and recycling methods? Ideal Response. [Link]

  • Bromination Process For Disposal Of Spilled Hazardous Materials. U.S. Environmental Protection Agency. [Link]

  • The MSDS HyperGlossary: Carboxylic Acid. Interactive Learning Paradigms, Incorporated. [Link]

  • Bromine water - disposal. #1 Science Forum For Lab Technicians. [Link]

  • Hazardous Substance Fact Sheet - Propionic Acid. New Jersey Department of Health. [Link]

  • Acid Handling Standard Operating Procedure. University of Utah. [Link]

  • Safety Data Sheet - ONETIME. BASF CORPORATION. [Link]

  • Bromine Recycling in the Chemical Industry – An Example of Circular Economy. CHIMIA. [Link]

  • SAFETY DATA SHEET - Propanoic acid. Thermo Fisher Scientific. [Link]

  • Removal of Bromine from Polymer Blends... MDPI. [Link]

  • Safety Data Sheet - Propionic acid. DC Fine Chemicals. [Link]

Sources

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